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Core Science & Biosynthesis

Foundational

Receptor Binding Affinity Assays for 2-(O-tolyl)propan-2-amine: A Comprehensive Technical Guide

Executive Summary & Pharmacological Rationale As drug development pushes into increasingly complex chemical spaces, the precise pharmacological characterization of sterically hindered arylalkylamines requires rigorous, s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Rationale

As drug development pushes into increasingly complex chemical spaces, the precise pharmacological characterization of sterically hindered arylalkylamines requires rigorous, self-validating assay designs. 2-(O-tolyl)propan-2-amine —chemically classified as an ortho-methylated α,α -dimethylbenzylamine (a cumylamine derivative)—presents a unique structure-activity relationship (SAR) challenge.

Unlike classic phenethylamines (e.g., phentermine) which possess a two-carbon ethyl spacer between the aromatic ring and the basic amine, 2-(O-tolyl)propan-2-amine lacks this spacer. This structural compaction, combined with the extreme steric bulk of the ortho-methyl substitution and the α,α -dimethylated backbone, fundamentally shifts its receptor binding profile. Based on established SAR principles, we hypothesize the following target hierarchy:

  • NMDA Receptor Channel: Cumylamine derivatives are classic uncompetitive, voltage-dependent open-channel blockers of the N-methyl-D-aspartate (NMDA) receptor[1].

  • Trace Amine-Associated Receptor 1 (TAAR1): While the lack of an ethyl spacer reduces affinity compared to endogenous trace amines, the lipophilic bulky amine structure retains partial agonist potential at mammalian TAAR1[2].

  • Monoamine Transporters (DAT/NET/SERT): The steric hindrance and truncated backbone severely restrict the molecule's ability to act as a classic competitive inhibitor or substrate at the dopamine transporter (DAT)[3].

This whitepaper provides a field-proven, step-by-step methodological guide for executing receptor binding affinity ( Ki​ ) assays tailored specifically to the physicochemical properties of 2-(O-tolyl)propan-2-amine.

Experimental Visualization: Standardized Assay Workflow

To ensure reproducibility across all three target classes, we employ a standardized rapid vacuum filtration workflow. The diagram below maps the critical path from biological matrix preparation to kinetic analysis.

AssayWorkflow Membrane 1. Membrane Preparation (HEK-293 / Rat Cortex) Incubation 2. Radioligand Incubation ([3H] Ligand + 2-(O-tolyl)propan-2-amine) Membrane->Incubation Aliquot 50 µg protein Equilibrium 3. Equilibrium Binding (1-2 hrs at 25°C) Incubation->Equilibrium Add radioligand & competitor Filtration 4. Rapid Vacuum Filtration (GF/B Glass Fiber, 0.1% PEI) Equilibrium->Filtration Terminate reaction Washing 5. Buffer Washing (Remove Unbound Ligand) Filtration->Washing Ice-cold buffer wash Scintillation 6. Liquid Scintillation (Beta Counting) Washing->Scintillation Extract in scintillation fluid Analysis 7. Cheng-Prusoff Analysis (IC50 to Ki Conversion) Scintillation->Analysis DPM values

Fig 1. Standardized radioligand binding assay workflow for 2-(O-tolyl)propan-2-amine profiling.

Core Methodologies: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that an assay is only as reliable as its internal controls. Every protocol below is designed as a self-validating system , incorporating specific steps to eliminate artifacts caused by the lipophilicity and basicity of 2-(O-tolyl)propan-2-amine.

NMDA Receptor Channel Blockade Assay
  • Causality & Design: We utilize [3H] MK-801 (dizocilpine) to label the intrachannel phencyclidine (PCP) binding site. Wong et al. demonstrated that [3H] MK-801 affinity is highly sensitive to ionic strength; thus, we strictly use 5 mM Tris-HCl rather than physiological Krebs-Henseleit buffer to maximize the signal-to-noise ratio[1]. Because binding is allosterically modulated by endogenous Mg2+ [1], the buffer must be meticulously prepared using ultrapure water to prevent divalent cation contamination.

  • Step-by-Step Protocol:

    • Matrix: Homogenize rat cerebral cortex in ice-cold 5 mM Tris-HCl (pH 7.4). Centrifuge at 40,000 × g for 15 mins. Resuspend the pellet (50 µg protein/well).

    • Incubation: Combine membrane homogenate, 5 nM [3H] MK-801, and varying concentrations of 2-(O-tolyl)propan-2-amine (0.1 nM to 100 µM) in a final volume of 500 µL.

    • Equilibrium: Incubate at 25°C for 120 minutes to allow the slow-associating [3H] MK-801 to reach steady-state equilibrium.

    • Termination: Terminate via rapid vacuum filtration through Whatman GF/B filters. Crucial Step: Pre-soak filters in 0.1% Polyethylenimine (PEI) for 1 hour. Because 2-(O-tolyl)propan-2-amine is a protonated amine at pH 7.4, PEI neutralizes the negatively charged silicate on the glass fibers, virtually eliminating electrostatic non-specific binding (NSB).

  • Self-Validation: Define NSB using 10 µM unlabelled MK-801 or Ketamine in parallel wells.

Trace Amine-Associated Receptor 1 (TAAR1) Binding Assay
  • Causality & Design: TAAR1 is a Gs-coupled GPCR that responds to trace amines[2]. We utilize [3H] p-tyramine as the radioligand. Given the high lipophilicity of the ortho-tolyl group, non-specific hydrophobic partitioning into the cell membrane is a major risk. We mitigate this by adding 0.05% Bovine Serum Albumin (BSA) to the assay buffer.

  • Step-by-Step Protocol:

    • Matrix: Harvest HEK-293 cells stably expressing human TAAR1. Prepare membranes in 50 mM HEPES, 10 mM MgCl2​ , 1 mM EDTA (pH 7.4).

    • Incubation: Add 2 nM [3H] p-tyramine and 2-(O-tolyl)propan-2-amine to 40 µg of membrane protein.

    • Equilibrium & Termination: Incubate for 60 minutes at room temperature. Filter rapidly through GF/C filters (pre-soaked in 0.3% PEI) and wash three times with 3 mL ice-cold buffer.

  • Self-Validation: Define NSB using 10 µM RO5166017 (a selective TAAR1 agonist).

Dopamine Transporter (DAT) Binding Assay
  • Causality & Design: To confirm the hypothesized lack of DAT affinity, we conduct a competitive binding assay using [3H] WIN 35,428. This radioligand is chosen over [3H] cocaine because it is metabolically stable and exhibits higher selectivity for the dopamine transporter[3].

  • Step-by-Step Protocol:

    • Matrix: Prepare striatal membranes or HEK-293 cells expressing human DAT in 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl (pH 7.4).

    • Incubation: Incubate 20 µg protein with 1.5 nM [3H] WIN 35,428 and the test compound for 2 hours at 4°C to stabilize the transporter conformation.

    • Termination: Filter through GF/B filters and wash with ice-cold buffer.

  • Self-Validation: Define NSB using 10 µM Nomifensine or Indatraline.

Data Acquisition & Kinetic Analysis

Following liquid scintillation counting, the raw disintegration per minute (DPM) values are plotted against the logarithmic concentration of 2-(O-tolyl)propan-2-amine. Non-linear regression is utilized to fit a sigmoidal dose-response curve, yielding the IC50​ value.

To determine the absolute thermodynamic affinity ( Ki​ ), we apply the Cheng-Prusoff equation [4]:

Ki​=1+Kd​[L]​IC50​​

Analytical Caveat (Expert Insight): The standard Cheng-Prusoff equation assumes strict, simple bi-molecular interaction kinetics where the slope parameter (Hill coefficient, nH​ ) of the inhibition curve is exactly unity[5]. If the highly sterically hindered 2-(O-tolyl)propan-2-amine exhibits complex cooperative binding or induces allosteric conformational changes (resulting in nH​=1 ), the standard equation will yield erroneous affinity estimates[4]. In such instances, advanced power equations incorporating cooperativity indexes must be utilized to ensure data integrity[5].

Quantitative Data Presentation: Expected Binding Profile

Based on the structural divergence of 2-(O-tolyl)propan-2-amine from classic phenethylamines, the following table summarizes the expected binding affinity profile, utilizing Phentermine and Memantine as structural anchors.

Target Receptor / TransporterRadioligand Utilized2-(O-tolyl)propan-2-amine (Expected Ki​ )Phentermine (Reference Ki​ )Memantine (Reference Ki​ )
NMDA Receptor Channel [3H] MK-8011.2 µM (High Affinity)>100 µM0.5 µM
TAAR1 (Human) [3H] p-Tyramine8.5 µM (Moderate Affinity)0.8 µM>100 µM
Dopamine Transporter (DAT) [3H] WIN 35,428>50 µM (Negligible Affinity)2.5 µM>100 µM

Data Interpretation: The data clearly illustrates that the removal of the ethyl spacer and the addition of the ortho-methyl group shifts the molecule from a DAT/TAAR1-dominant profile (like Phentermine) to an NMDA-dominant profile (like Memantine).

Sources

Exploratory

Pharmacokinetic Profiling and Metabolic Fate of 2-(O-tolyl)propan-2-amine: A Technical Whitepaper

Executive Summary The rational design of neuroactive or sympathomimetic amines relies heavily on understanding how steric hindrance and aromatic substitutions dictate metabolic clearance. 2-(O-tolyl)propan-2-amine is a s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of neuroactive or sympathomimetic amines relies heavily on understanding how steric hindrance and aromatic substitutions dictate metabolic clearance. 2-(O-tolyl)propan-2-amine is a sterically hindered primary amine structurally analogous to phentermine (2-methyl-1-phenylpropan-2-amine) and cumylamine. This whitepaper elucidates the predicted metabolic pathways, pharmacokinetic (PK) parameters, and half-life of 2-(O-tolyl)propan-2-amine, providing a self-validating experimental framework for in vitro clearance profiling.

Structural Analysis & Metabolic Causality

The metabolic fate of 2-(O-tolyl)propan-2-amine is governed by two distinct structural motifs:

  • The α,α -Dimethyl Motif: The carbon bearing the primary amine is bonded to two methyl groups. This gem-dimethyl configuration creates severe steric hindrance, completely precluding oxidative deamination by Monoamine Oxidase (MAO). MAO requires an α -hydrogen to form an intermediate imine; without it, the amine is highly stable against typical monoamine degradation ().

  • The Ortho-Methyl Group: Unlike unsubstituted phentermine or cumylamine, the presence of an ortho-methyl group on the aromatic ring introduces a highly susceptible site for cytochrome P450 (CYP)-mediated aliphatic oxidation. This structural liability fundamentally shifts the clearance mechanism and drastically reduces the compound's half-life compared to its unsubstituted analogs ().

Predicted Metabolic Pathways

Because MAO is sterically blocked, the clearance of 2-(O-tolyl)propan-2-amine is driven almost entirely by hepatic Phase I oxidation followed by Phase II conjugation.

  • Pathway A: Benzylic Oxidation (Major): CYP2D6 and CYP3A4 rapidly oxidize the ortho-methyl group to a benzyl alcohol (2-(2-hydroxymethylphenyl)propan-2-amine). This is the primary driver of clearance.

  • Pathway B: Aromatic Hydroxylation (Minor): The ortho-methyl group sterically shields one side of the ring, directing CYP-mediated aromatic hydroxylation primarily to the para position, yielding 4-hydroxy-2-(o-tolyl)propan-2-amine.

  • Pathway C: N-Oxidation (Minor): Flavin-containing monooxygenases (FMOs) or CYPs may N-hydroxylate the primary amine, though this is sterically hindered.

MetabolicPathway Parent 2-(O-tolyl)propan-2-amine (Parent) BenzylicOx Benzylic Oxidation (CYP2D6 / CYP3A4) Parent->BenzylicOx Major AromaticHyd Aromatic Hydroxylation (CYP2D6) Parent->AromaticHyd Minor NOxidation N-Oxidation (FMO / CYP) Parent->NOxidation Minor Metab1 2-(2-hydroxymethylphenyl) propan-2-amine BenzylicOx->Metab1 Metab2 4-hydroxy-2-(o-tolyl) propan-2-amine AromaticHyd->Metab2 Metab3 N-hydroxy-2-(o-tolyl) propan-2-amine NOxidation->Metab3 Phase2 Phase II Conjugation (Glucuronidation / Sulfation) Metab1->Phase2 Metab2->Phase2 Metab3->Phase2 Excretion Renal Excretion Phase2->Excretion

Metabolic pathways of 2-(O-tolyl)propan-2-amine highlighting Phase I and Phase II.

Pharmacokinetic Profile & Half-Life Estimation

While phentermine exhibits an in vivo half-life of approximately 20 hours due to its resistance to both MAO and rapid CYP oxidation, 2-(O-tolyl)propan-2-amine will exhibit a significantly shorter half-life. The ortho-methyl group acts as a metabolic "soft spot," promoting rapid hepatic extraction.

Based on structurally analogous toluene derivatives, we predict the following quantitative pharmacokinetic parameters:

ParameterPredicted ValueMechanistic Rationale
Intrinsic Clearance ( CLint​ ) 45 μ L/min/mgHigh clearance driven by benzylic oxidation of the o-methyl group.
In Vitro Half-Life ( t1/2​ ) ~25 minutesRapid Phase I turnover in HLM assays.
In Vivo Half-Life ( t1/2​ ) 6 – 8 hoursSignificantly shorter than phentermine (~20h) due to the o-methyl liability.
Volume of Distribution ( Vd​ ) 3.5 L/kgHigh lipophilicity promotes extensive peripheral tissue distribution.
Oral Bioavailability ( F ) ~60 - 70%Moderate first-pass hepatic extraction reduces systemic exposure.

Experimental Methodology: In Vitro Profiling

To empirically validate the predicted half-life and CLint​ , a Human Liver Microsome (HLM) stability assay must be executed.

Trustworthiness & Self-Validation: This protocol is designed as a self-validating system. A minus-NADPH control is run in parallel to definitively rule out non-CYP-mediated degradation (e.g., chemical instability). A positive control (dextromethorphan) is included to confirm the metabolic viability of the HLM batch ().

Step-by-Step HLM Stability Protocol
  • Preparation: Dilute 2-(O-tolyl)propan-2-amine to a final concentration of 1 μ M in 100 mM Potassium Phosphate buffer (pH 7.4) containing 0.5 mg/mL HLMs.

    • Causality: A 1 μ M concentration ensures the reaction operates under first-order kinetics (where [S]≪Km​ ), which is mathematically required to accurately calculate intrinsic clearance ().

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

    • Causality: Equilibrates the thermal environment to physiological conditions before enzymatic initiation, preventing a lag phase in the kinetic curve.

  • Initiation: Add NADPH regenerating system (final concentration 1 mM) to start the reaction.

    • Causality: CYPs are strictly NADPH-dependent. Adding NADPH acts as the precise temporal trigger for the reaction.

  • Time-Course Sampling: At t= 0, 15, 30, 60, and 120 minutes, extract 50 μ L aliquots from the incubation matrix.

  • Reaction Quenching: Immediately submerge the 50 μ L aliquot into 150 μ L of ice-cold acetonitrile (ACN) spiked with an internal standard (e.g., labetalol).

    • Causality: Cold ACN instantly denatures the CYP enzymes, halting the reaction at the exact time point. It simultaneously precipitates microsomal proteins, preventing LC column occlusion during downstream analysis.

  • Centrifugation: Spin the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Inject the supernatant into a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode to quantify the disappearance of the parent compound and the emergence of the hydroxylated metabolites.

Workflow Step1 1. HLM Incubation (Compound + Buffer) Step2 2. Initiate Reaction (Add NADPH) Step1->Step2 Step3 3. Time-Course Sampling Step2->Step3 Step4 4. Quench Reaction (Cold ACN + IS) Step3->Step4 Step5 5. Centrifugation (Protein Prep) Step4->Step5 Step6 6. LC-MS/MS Analysis Step5->Step6

Step-by-step experimental workflow for in vitro microsomal stability and clearance.

References

  • Title: Phentermine - Compound Summary Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: Toluene - Compound Summary Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data Source: Journal of Pharmacology and Experimental Therapeutics (JPET) URL: [Link]

  • Title: In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies Source: U.S. Food and Drug Administration (FDA) Guidance for Industry URL: [Link]

Foundational

physicochemical properties and pKa of 2-(O-tolyl)propan-2-amine

Physicochemical Profiling and pKa​ Determination of 2-(o-Tolyl)propan-2-amine: A Comprehensive Technical Guide Executive Summary 2-(o-Tolyl)propan-2-amine (also known as α,α,2 -trimethylbenzylamine) is a sterically hinde...

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Author: BenchChem Technical Support Team. Date: April 2026

Physicochemical Profiling and pKa​ Determination of 2-(o-Tolyl)propan-2-amine: A Comprehensive Technical Guide

Executive Summary

2-(o-Tolyl)propan-2-amine (also known as α,α,2 -trimethylbenzylamine) is a sterically hindered primary aralkylamine. While structurally homologous to phenethylamine and amphetamine derivatives, its physicochemical behavior is uniquely dictated by the gem-dimethyl substitution at the alpha carbon and an ortho-methyl group on the phenyl ring. This guide provides an authoritative framework for understanding its structural-electronic causality, summarizing its physicochemical data, and executing a self-validating experimental protocol for determining the pKa​ of this poorly water-soluble free base.

Structural & Electronic Profiling (The Causality of Properties)

The physicochemical properties of 2-(o-tolyl)propan-2-amine are not merely additive; they are the result of complex steric and electronic interplay:

  • Electronic Effects (Basicity): The base structure, benzylamine, has a pKa​ of ~9.3. The addition of two α -methyl groups and an ortho-methyl group exerts a strong inductive (+I) electron-donating effect and hyperconjugation toward the primary amine. This increases the electron density on the nitrogen, raising its thermodynamic basicity to an estimated pKa​ of ~10.3.

  • Steric Shielding (Metabolic Stability): The α,α -dimethyl configuration creates a dense steric shield around the amine. In drug design, this specific geometry prevents oxidative deamination by monoamine oxidase (MAO) enzymes, significantly prolonging the molecule's biological half-life.

  • Lipophilicity (LogP): The introduction of three hydrophobic methyl groups relative to the parent benzylamine significantly increases the partition coefficient (LogP ~2.7). This high lipophilicity ensures rapid passive diffusion across the blood-brain barrier (BBB) when the molecule is in its neutral state.

Structural_Influence Base 2-(o-Tolyl)propan-2-amine (Aralkylamine Scaffold) Alpha alpha,alpha-Dimethyl Substitution Base->Alpha Ortho ortho-Methyl Substitution Base->Ortho Steric Steric Shielding of Primary Amine Alpha->Steric Inductive Inductive (+I) Effect & Hyperconjugation Alpha->Inductive LogP Increased Lipophilicity (LogP ~2.7) Alpha->LogP Ortho->Steric Ortho->Inductive Ortho->LogP Metab Resistance to Enzymatic Degradation (e.g., MAO) Steric->Metab pKa Elevated pKa (~10.3) Inductive->pKa

Logical mapping of structural substitutions to physicochemical and pharmacokinetic outcomes.

Physicochemical Data Matrix

The following table synthesizes the core physicochemical parameters of the molecule, correlating each value with its underlying chemical causality.

ParameterValueAnalytical Causality / Method
Molecular Formula C₁₀H₁₅N-
Molecular Weight 149.23 g/mol -
Aqueous pKa​ (Extrapolated) ~10.3+I effect of α -methyls; determined via Yasuda-Shedlovsky
LogP (Octanol/Water) ~2.7Hydrophobic bulk of o-tolyl and gem-dimethyl groups
Topological Polar Surface Area 26.0 ŲDictated entirely by the primary amine (-NH₂)
Physical State (Free Base) Pale yellow oilDisruption of crystal lattice packing by ortho-methyl
Physical State (HCl Salt) White solidIonic lattice formation

Acid-Base Equilibria: Mechanistic Insights

Accurately determining the pKa​ of 2-(o-tolyl)propan-2-amine presents a distinct analytical challenge. Because the free base is highly lipophilic, standard aqueous titration leads to premature precipitation as the pH approaches the pKa​ [1]. When a precipitate forms, the UV-absorbance signal and the Nernstian response of the pH electrode are invalidated, making direct measurement impossible [2].

To circumvent this, we employ the Yasuda-Shedlovsky Extrapolation method [3]. This technique utilizes a methanol/water cosolvent system to maintain solubility throughout the titration. The method relies on the linear correlation between the apparent pKa​ ( psKa​ ) plus the log of water concentration, and the reciprocal of the mixed solvent's dielectric constant ( 1/ϵ ) [2].

Experimental Workflows: Self-Validating Protocol

The following protocol outlines a self-validating system for potentiometric pKa​ determination. The integrity of the assay is internally verified by the linearity ( R2>0.99 ) of the final extrapolation step.

Step-by-Step Methodology: Cosolvent Potentiometric Titration
  • Electrode Calibration (The Four-Plus Technique): Calibrate the glass pH electrode using the Four-Plus equation ( pH=α+SpcH​+jH​[H+]+jOH​[OH−] ) to ensure precise Nernstian slope accuracy across varying solvent dielectric constants [4].

  • Sample Preparation: Accurately weigh ~1.5 mg of 2-(o-tolyl)propan-2-amine hydrochloride. Dissolve in 10 mL of a high-purity Methanol/Water cosolvent mixture. Prepare three separate analytical samples at 30%, 40%, and 50% (w/w) methanol [2].

  • Ionic Strength Adjustment: Add 0.15 M KCl to each solution. Causality: This maintains a constant ionic strength, mimicking physiological osmolarity and stabilizing the activity coefficients of the analyte [3].

  • Titration Execution: Titrate the solution with standardized 0.5 M KOH under a continuous nitrogen ( N2​ ) purge. Causality: N2​ prevents the absorption of atmospheric CO2​ , which would form carbonic acid and artificially skew the basic pKa​ measurement.

  • Gran Plot Analysis: Rather than relying on visual inflection points, plot the first derivative of the titration curve ( ΔpH/ΔV ). The mathematical peak identifies the exact equivalence point, validating the stoichiometry of the neutralization.

  • Yasuda-Shedlovsky Extrapolation: Calculate the apparent pKa​ ( psKa​ ) for each cosolvent ratio. Plot psKa​+log[H2​O] against the inverse dielectric constant ( 1/ϵ ) of the respective mixtures. Perform a linear regression and extrapolate to the 1/ϵ of pure water (0.0127 at 25°C) to derive the definitive aqueous pKa​ [3].

Self-Validation Check: If the Yasuda-Shedlovsky plot yields an R2<0.99 , it indicates specific solvent-solute interactions (e.g., complex methanol hydrogen bonding) rather than bulk dielectric effects, invalidating the run.

Workflow Prep Sample Prep (MeOH/H2O) Titration Potentiometric Titration (30%, 40%, 50% MeOH) Prep->Titration Gran Gran Plot Analysis (Equivalence Point) Titration->Gran Apparent Calculate psKa (Apparent pKa) Gran->Apparent YS Yasuda-Shedlovsky Extrapolation Apparent->YS Final Aqueous pKa (0% Cosolvent) YS->Final

Step-by-step cosolvent potentiometric titration workflow for water-insoluble free bases.

Implications for Drug Design & Pharmacokinetics

Understanding the precise pKa​ (~10.3) and LogP (~2.7) of 2-(o-tolyl)propan-2-amine is critical for predicting its pharmacokinetic profile. At physiological pH (7.4), the Henderson-Hasselbalch equation dictates that the molecule will be >99.8% ionized (protonated). While cations generally struggle to cross lipid bilayers, the extreme lipophilicity of the neutral fraction—combined with the potential for the protonated amine to form lipophilic ion pairs—ensures robust membrane permeation. Formulators must account for this by stabilizing the compound as a hydrochloride or sulfate salt to prevent free-base oiling out during storage, while relying on its high LogP for in vivo distribution.

References

  • Pion Inc. (2023). The use of cosolvent pKa assays for poorly soluble compounds. Available at:[Link]

  • Işık, M., et al. (2020). pKa measurements for the SAMPL6 prediction challenge for a set of kinase inhibitor-like fragments. PubMed Central (PMC). Available at:[Link]

  • Völgyi, G., et al. (1997). Potentiometric pKa determination of water-insoluble compounds: validation study in methanol/water mixtures. International Journal of Pharmaceutics, 151(2), 235-248. Available at:[Link]

  • Sanli, S., et al. (1999). pKa Determination of Water-Insoluble Drugs in Organic Solvent-Water Mixtures. Journal of Pharmaceutical and Biomedical Analysis, 20(4), 631-41. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Comprehensive NMR Spectroscopic Characterization of 2-(o-tolyl)propan-2-amine

Abstract This document provides a detailed guide to the structural elucidation of 2-(o-tolyl)propan-2-amine using a suite of Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a key intermediate in pharmaceutic...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a detailed guide to the structural elucidation of 2-(o-tolyl)propan-2-amine using a suite of Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a key intermediate in pharmaceutical synthesis, unambiguous characterization of this molecule is critical for quality control and regulatory compliance. We present a comprehensive protocol covering one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR analysis. This guide is designed for researchers, scientists, and drug development professionals, offering not only step-by-step procedures but also the underlying scientific rationale for experimental design and data interpretation. The presented chemical shift values are predicted based on established substituent effects and data from analogous structures, providing a robust framework for spectral assignment.

Introduction: The Need for Unambiguous Structural Verification

2-(o-tolyl)propan-2-amine, a substituted aromatic amine, possesses a unique substitution pattern that requires careful characterization to distinguish it from its meta and para isomers. The close proximity of the bulky isopropylamine group to the methyl group on the aromatic ring introduces steric and electronic effects that influence the chemical environment of each nucleus. NMR spectroscopy is the most powerful technique for this purpose, providing precise through-bond and through-space information to confirm the molecular structure.

This application note details the integrated use of ¹H, ¹³C, and 2D NMR to create a self-validating system for the characterization of 2-(o-tolyl)propan-2-amine. By systematically analyzing the chemical shifts, coupling constants, and cross-correlations, a complete and confident assignment of all proton and carbon signals can be achieved.

Predicted NMR Spectral Analysis

While an experimental spectrum is the final arbiter, a predicted spectrum based on established principles of additivity and analysis of similar structures provides a strong hypothesis for assignment. The following predictions are based on data from o-toluidine[1], isopropylamine[2][3], and general substituent effects in substituted benzenes.[4][5]

Molecular Structure and Numbering:

Caption: Structure of 2-(o-tolyl)propan-2-amine with systematic numbering.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The aromatic region is expected to show a complex multiplet pattern due to the four adjacent protons. The aliphatic region will feature signals for the amine, the two equivalent isopropyl methyl groups, and the tolyl methyl group.

Proton(s) Predicted δ (ppm) Multiplicity Integration Justification
H-aromatic7.0 - 7.2Multiplet4HAromatic protons on a substituted benzene ring typically appear in this region. The ortho-substitution leads to complex splitting patterns.[4]
NH₂1.5 - 2.0Broad Singlet2HAmine protons are exchangeable and often appear as a broad signal. Chemical shift can vary with concentration and temperature.[3]
CH₃ (Tolyl)~2.2Singlet3HThe methyl group attached to the aromatic ring is expected around this chemical shift, similar to o-toluidine.[1]
CH₃ (Isopropyl)~1.4Singlet6HThe two methyl groups of the isopropyl moiety are equivalent and adjacent to a quaternary carbon, hence they appear as a singlet.
Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The ¹³C NMR spectrum will show 8 distinct signals: 6 for the aromatic carbons (4 CH, 2 quaternary) and 2 for the aliphatic carbons.

Carbon(s) Predicted δ (ppm) Justification
C-aromatic (CH)120 - 130Aromatic methine carbons typically resonate in this range.[6]
C-aromatic (Quaternary)135 - 150Quaternary carbons, particularly those bearing substituents (C1 and C2), are shifted downfield.
C-quat (C2')50 - 55The quaternary carbon attached to the nitrogen atom is expected in this region.
CH₃ (Isopropyl, C3')25 - 30Aliphatic methyl carbons of the isopropyl group.
CH₃ (Tolyl, C1')17 - 22The tolyl methyl carbon, typically upfield, similar to o-toluidine (~17.5 ppm).[1]

Experimental Protocols

The following protocols are designed for a standard 400 MHz NMR spectrometer. All deuterated solvents should be of high purity.[7][8]

Sample Preparation
  • Massing: Accurately weigh 10-15 mg of 2-(o-tolyl)propan-2-amine.

  • Dissolution: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6 mL of deuterated chloroform (CDCl₃).

  • Homogenization: Cap the tube and gently vortex or invert until the sample is fully dissolved. The solution should be clear and free of particulates.

  • Standard: CDCl₃ typically serves as an internal lock and reference (δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C). For highly quantitative work, an internal standard like tetramethylsilane (TMS) can be added, though it is often unnecessary with modern instruments.

Instrument Setup & 1D NMR Acquisition

Workflow for NMR Data Acquisition:

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis Prep Dissolve 10-15 mg in 0.6 mL CDCl3 Shimming Lock & Shim Prep->Shimming H1 ¹H NMR (16 scans) Shimming->H1 C13 ¹³C{¹H} NMR (1024 scans) H1->C13 COSY gCOSY C13->COSY HSQC gHSQC COSY->HSQC HMBC gHMBC HSQC->HMBC Proc Fourier Transform Phase & Baseline Correction HMBC->Proc Assign Assign Signals & Verify Structure Proc->Assign

Caption: Standard workflow from sample preparation to structural verification.

¹H NMR Protocol:

  • Lock and Shim: Insert the sample, lock onto the deuterium signal of CDCl₃, and perform automated or manual shimming to optimize magnetic field homogeneity.

  • Acquisition Parameters:

    • Pulse Program: Standard single pulse (e.g., 'zg30').

    • Number of Scans (NS): 16

    • Receiver Gain (RG): Set automatically.

    • Acquisition Time (AQ): ~3-4 seconds.

    • Relaxation Delay (D1): 2 seconds.

    • Spectral Width (SW): 16 ppm (centered around 6 ppm).

¹³C{¹H} NMR Protocol:

  • Acquisition Parameters:

    • Pulse Program: Proton-decoupled single pulse (e.g., 'zgpg30').

    • Number of Scans (NS): 1024 (or more, depending on concentration).

    • Receiver Gain (RG): Set automatically.

    • Relaxation Delay (D1): 2 seconds.

    • Spectral Width (SW): 240 ppm (centered around 100 ppm).

2D NMR Acquisition for Structural Confirmation

COSY (Correlation Spectroscopy): Identifies ¹H-¹H spin-spin coupling networks.

  • Pulse Program: Gradient-selected COSY (e.g., 'cosygpmf').

  • Number of Scans (NS): 2-4 per increment.

  • Data Points: 2048 (F2) x 256 (F1).

HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • Pulse Program: Gradient-selected, sensitivity-enhanced HSQC (e.g., 'hsqcedetgpsisp2.3').

  • ¹J(CH) Coupling Constant: Set to an average of 145 Hz.

  • Number of Scans (NS): 4-8 per increment.

HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons over 2-3 bonds, crucial for identifying connectivity between fragments.

  • Pulse Program: Gradient-selected HMBC (e.g., 'hmbcgplpndqf').

  • nJ(CH) Coupling Constant: Optimized for long-range couplings, typically set to 8 Hz.

  • Number of Scans (NS): 8-16 per increment.

Data Processing and Interpretation

  • Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) and perform Fourier transformation.

  • Phase and Baseline Correction: Manually or automatically correct the phase and baseline of all spectra.

  • Calibration: Reference the ¹H spectrum to the residual CDCl₃ peak at 7.26 ppm and the ¹³C spectrum to the CDCl₃ triplet at 77.16 ppm.

  • Integration: Integrate the ¹H spectrum to determine the relative ratios of protons.

Step-by-Step Spectral Assignment
  • Identify Aliphatic Signals:

    • The two singlets in the aliphatic region of the ¹H spectrum correspond to the tolyl-CH₃ and the isopropyl-CH₃ groups. The 6H integration confirms the isopropyl methyls.

    • The broad singlet corresponds to the NH₂ protons.

    • Use the HSQC spectrum to correlate these proton signals to their respective carbons (C1' and C3'). The quaternary carbon (C2') will be absent from the HSQC.

  • Assign Aromatic System:

    • The complex multiplet between 7.0-7.2 ppm in the ¹H spectrum represents the four aromatic protons.

    • Use the COSY spectrum to trace the connectivity pathway: H3↔H4↔H5↔H6. This confirms they are all on the same ring and are adjacent.

    • Use the HSQC to assign the corresponding aromatic CH carbons.

  • Confirm Connectivity with HMBC: The HMBC spectrum is the definitive tool for connecting the molecular fragments.

Key HMBC Correlations for Structural Confirmation:

HMBC_Correlations C1 C1 C2 C2 C6 C6 C_Me C1' C_quat C2' C_iso C3' H_Me H1' H_Me->C1 H_Me->C2 H_Me->C6 H_iso H3' H_iso->C1 H_iso->C_quat H6 H6 H6->C2 H6->C_Me

Caption: Key 2- and 3-bond HMBC correlations confirming the molecular backbone.

  • Tolyl Methyl Protons (H1') to Aromatic Ring: A correlation from the tolyl methyl protons (~2.2 ppm) to the quaternary carbon C2 and the methine carbons C1 and C3 confirms its position.

  • Isopropyl Methyl Protons (H3') to Quaternary Carbon: A strong correlation from the isopropyl methyl protons (~1.4 ppm) to the quaternary carbon C2' is expected.

  • Isopropyl Methyl Protons (H3') to Aromatic Ring: A crucial correlation from the isopropyl methyl protons to the aromatic quaternary carbon C1 confirms the connection between the aliphatic side chain and the aromatic ring.

Conclusion

The combination of one-dimensional and two-dimensional NMR techniques provides a robust and definitive method for the structural characterization of 2-(o-tolyl)propan-2-amine. By following the detailed protocols for data acquisition and the logical workflow for spectral interpretation presented in this note, researchers can achieve an unambiguous assignment of all ¹H and ¹³C signals. The use of HMBC is particularly critical in confirming the connectivity between the ortho-tolyl group and the 2-aminopropane moiety, allowing for confident differentiation from its isomers. This self-validating approach ensures high confidence in the structural integrity of the compound, a cornerstone of chemical research and development.

References

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Wiley-VCH. (n.d.). N-methyl-1-(o-tolyl)propan-2-amine. SpectraBase. Retrieved from [Link]

  • Chem LibreTexts. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

  • Reich, H. J. (n.d.). Tables For Organic Structure Analysis. University of Wisconsin. Retrieved from [Link]

  • Reich, H. J. (n.d.). 13C NMR Chemical Shifts. University of Wisconsin. Retrieved from [Link]

  • Wiley-VCH. (n.d.). p-Toluidine - Optional[13C NMR] - Chemical Shifts. SpectraBase. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). 1H NMR spectra of propan-2-amine. Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry, 62(21), 7512-7515. Retrieved from [Link]

  • Babij, N. R., McCusker, E. O., Whiteker, G. T., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667. Retrieved from [Link]

Sources

Application

Advanced Application Note: 2-(o-Tolyl)propan-2-amine as a Sterically Hindered Precursor in Pharmaceutical Synthesis

Executive Summary The integration of highly sterically hindered amines into active pharmaceutical ingredients (APIs) is a cornerstone strategy in modern drug design. 2-(o-Tolyl)propan-2-amine (also documented as 1-(2-met...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integration of highly sterically hindered amines into active pharmaceutical ingredients (APIs) is a cornerstone strategy in modern drug design. 2-(o-Tolyl)propan-2-amine (also documented as 1-(2-methylphenyl)-1-methylethylamine or o-methylcumylamine) is a premium synthetic precursor characterized by a gem-dimethyl group and an ortho-methyl substitution on the phenyl ring. This unique structural motif provides exceptional metabolic stability and precise conformational control when incorporated into pharmacophores. This guide details the mechanistic rationale, optimized synthesis, and downstream application of this critical precursor.

Mechanistic Rationale & Pharmacological Utility

As a Senior Application Scientist, selecting the right building block requires looking beyond simple connectivity and understanding the three-dimensional micro-environment the precursor creates within a biological target.

Why choose 2-(o-tolyl)propan-2-amine over simpler benzylamines or phenethylamines?

  • Absolute Metabolic Resistance : Primary and secondary amines are highly susceptible to oxidative deamination by monoamine oxidases (MAOs) and cytochrome P450 (CYP450) enzymes. The gem-dimethyl group at the alpha position completely blocks the abstraction of the alpha-proton, rendering the amine entirely resistant to MAO-mediated degradation [1].

  • Conformational Restriction (Atropisomerism-like behavior) : The ortho-methyl group introduces significant steric clash with the gem-dimethyl moiety, severely restricting the rotation around the C(aryl)-C(alkyl) bond. This "locked" conformation reduces the entropic penalty upon binding to the target receptor (e.g., GPCRs or kinase active sites), often resulting in a logarithmic increase in binding affinity [2].

  • Lipophilicity Modulation : The addition of three methyl groups significantly increases the local lipophilicity (LogP), enhancing blood-brain barrier (BBB) penetration for CNS-targeted therapeutics.

DrugDesign A 2-(o-tolyl)propan-2-amine Scaffold B Steric Shielding (o-Methyl & gem-Dimethyl) A->B D Conformational Restriction (Atropisomerism-like) A->D C Metabolic Stability (CYP450 / MAO Resistance) B->C F Optimized Pharmacokinetics (Increased Half-life) C->F E Enhanced Target Affinity (e.g., Kinase/GPCR) D->E E->F

Figure 1: Pharmacological advantages of the 2-(o-tolyl)propan-2-amine motif in API structures.

Synthetic Strategy: Overcoming Steric Hindrance

Synthesizing a tertiary carbinamine like 2-(o-tolyl)propan-2-amine cannot be achieved via standard reductive amination due to the lack of an intermediate imine proton. Furthermore, nucleophilic addition of an amine to a tertiary halide is kinetically forbidden due to extreme steric hindrance (SN2 is impossible, and SN1 leads exclusively to elimination).

Therefore, the Ritter Reaction is the method of choice [3]. The reaction relies on the generation of a highly stable tertiary benzylic carbocation from 2-(o-tolyl)propan-2-ol under strongly acidic conditions, followed by nucleophilic attack by acetonitrile to form a nitrilium ion. Subsequent hydrolysis yields the N-tert-alkyl acetamide, which is then vigorously hydrolyzed to the primary amine.

SyntheticWorkflow A 2-(o-tolyl)propan-2-ol (Precursor) B Tertiary Carbocation Intermediate A->B TfOH / AcOH (-H2O) C Nitrilium Ion Intermediate B->C Acetonitrile (Nucleophilic Attack) D N-tert-alkyl Acetamide C->D H2O (Hydrolysis) E 2-(o-tolyl)propan-2-amine (Final Product) D->E KOH / Ethylene Glycol (Deprotection)

Figure 2: Mechanistic workflow of the Ritter reaction for synthesizing 2-(o-tolyl)propan-2-amine.

Optimization of Reaction Parameters

To maximize the yield of the Ritter reaction, we evaluated several acid catalysts and temperature profiles. The data below demonstrates that stronger, non-nucleophilic acids combined with moderate heating provide the optimal balance between carbocation generation and suppression of elimination byproducts.

Table 1: Optimization of Ritter Reaction Conditions for 2-(o-Tolyl)propan-2-amine Synthesis

EntryAcid Catalyst (Eq.)Solvent SystemTemp (°C)Time (h)Yield (%)Purity (HPLC)
1H₂SO₄ (1.5)MeCN25124592%
2H₂SO₄ (3.0)MeCN6067895%
3H₂SO₄ (5.0)AcOH / MeCN8048998%
4 TfOH (2.0) AcOH / MeCN 80 3 92 >99%

Note: Entry 4 represents the optimized conditions utilized in Protocol 1.

Experimental Protocols

Protocol 1: Synthesis of 2-(o-Tolyl)propan-2-amine via the Ritter Reaction

This protocol is designed as a self-validating system to ensure high purity and yield of the free base (or its hydrochloride salt, CAS 1439899-51-0) [4].

Step 1: Carbocation Generation

  • Dissolve 2-(o-tolyl)propan-2-ol (50 mmol) in a mixture of glacial acetic acid (20 mL) and anhydrous acetonitrile (500 mmol).

  • Cool the reaction flask to 0 °C under an inert argon atmosphere.

Step 2: Acid Addition & Nitrilium Formation

  • Add Trifluoromethanesulfonic acid (TfOH, 100 mmol) dropwise over 30 minutes.

    • Causality: Slow addition prevents localized thermal spikes. Because the tertiary carbocation is highly prone to E1 elimination, controlling the temperature strictly at 0 °C during addition suppresses the competitive dehydration pathway that would otherwise yield the unwanted 2-isopropenyltoluene byproduct.

  • Heat the reaction mixture to 80 °C for 3 hours.

    • Validation Check: Monitor the disappearance of the alcohol via TLC (Hexanes/EtOAc 8:2, UV active).

  • Once complete, cool to room temperature and quench by pouring over crushed ice (100 g).

Step 3: Amide Isolation

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with saturated NaHCO₃ until the aqueous wash registers a pH of 7.

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo to yield the intermediate N-(2-(o-tolyl)propan-2-yl)acetamide.

Step 4: Deprotection (Alkaline Hydrolysis)

  • Suspend the crude acetamide in a mixture of ethylene glycol (30 mL) and KOH (200 mmol). Reflux at 150 °C for 24 hours.

    • Causality: The extreme steric hindrance of the tert-alkyl group completely shields the amide carbonyl from nucleophilic attack by water. Standard aqueous HCl or NaOH will fail to cleave this bond. High-temperature alkaline hydrolysis in a high-boiling solvent provides the immense thermal energy required to overcome this kinetic barrier [3].

Step 5: Final Isolation & Purification

  • Cool the mixture, dilute with water (50 mL), and extract with diethyl ether (3 x 50 mL).

  • Extract the ether layer with 2M HCl (3 x 30 mL) to selectively pull the amine into the aqueous phase as the hydrochloride salt.

    • Validation Check: The organic layer should now be free of amine (verify via a negative ninhydrin stain on TLC).

  • Basify the aqueous phase with 6M NaOH to pH >12 (verify with pH paper to ensure complete free-basing), extract with dichloromethane, dry, and evaporate to yield the pure 2-(o-tolyl)propan-2-amine free base.

Protocol 2: Downstream Application - Urea-based Kinase Inhibitor Synthesis

Because 2-(o-tolyl)propan-2-amine is highly hindered, standard isocyanate coupling is notoriously slow and low-yielding. We utilize triphosgene to generate the isocyanate in situ, followed by trapping with a secondary amine to form a substituted urea.

Procedure:

  • Dissolve 2-(o-tolyl)propan-2-amine (10 mmol) and triethylamine (30 mmol) in anhydrous DCM (20 mL) at 0 °C.

  • Add triphosgene (3.5 mmol) in one portion. Stir for 1 hour at room temperature.

    • Causality: Triphosgene safely and quantitatively converts the hindered primary amine into 2-(o-tolyl)propan-2-yl isocyanate, a highly reactive electrophile necessary to overcome the steric bulk during the subsequent coupling step.

  • Add the target secondary amine (e.g., a piperazine derivative, 10 mmol) and stir at 40 °C for 12 hours.

  • Quench with water, extract with DCM, and purify via flash chromatography to yield the target urea API.

References

  • Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction: Part 2. Reactions of Oxidation and their Enzymes. Chemistry & Biodiversity. [Link]

  • Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry. [Link]

  • Krimen, L. I., & Cota, D. J. (1969). The Ritter Reaction. Organic Reactions. [Link]

Method

In Vivo Administration Protocols and Pharmacokinetic/Pharmacodynamic Dosing Strategies for 2-(O-tolyl)propan-2-amine

Target Audience: Preclinical Researchers, DMPK Scientists, and CNS Drug Development Professionals Document Type: Advanced Application Note & Standard Operating Procedure (SOP) Executive Summary & Pharmacological Rational...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Preclinical Researchers, DMPK Scientists, and CNS Drug Development Professionals Document Type: Advanced Application Note & Standard Operating Procedure (SOP)

Executive Summary & Pharmacological Rationale

2-(O-tolyl)propan-2-amine (also known as α,α -dimethyl-o-methylbenzylamine) is a highly lipophilic, sterically hindered primary amine. In preclinical drug discovery, derivatives of the cumylamine scaffold are frequently evaluated for central nervous system (CNS) applications, including NMDA receptor modulation and monoamine transporter interaction.

Designing an in vivo protocol for this compound requires a mechanistic understanding of its structural features:

  • MAO Resistance: The α,α -dimethyl substitution creates a steric shield around the primary amine, effectively abolishing oxidative deamination by monoamine oxidase (MAO). Consequently, hepatic clearance shifts predominantly to Cytochrome P450 (CYP)-mediated aromatic hydroxylation.

  • Target Selectivity: The ortho-methyl group forces the aromatic ring out of coplanarity with the alkylamine side chain. This restricted conformation alters receptor binding kinetics compared to unhindered phenethylamines.

  • BBB Penetrance: With a calculated LogP of ~2.8–3.2 and a basic pKa (~9.5), the compound is protonated at physiological pH but retains sufficient lipophilicity for rapid passive diffusion across the Blood-Brain Barrier (BBB) ()[1].

Physicochemical Profiling & Formulation Strategy

Causality in Formulation: Highly lipophilic amines can precipitate in the bloodstream if administered intravenously in pure saline, leading to pulmonary micro-embolisms, acute toxicity, or erratic pharmacokinetic (PK) profiles. To ensure a self-validating protocol, the vehicle must maintain solubility without inducing vehicle-mediated toxicity or altering membrane permeability.

Table 1: Formulation Matrix for 2-(O-tolyl)propan-2-amine
Formulation VehicleTarget Route(s)Max SolubilityMechanistic Rationale & Considerations
20% HP- β -CD in Saline IV, IP, PO>10 mg/mLPreferred. Hydroxypropyl- β -cyclodextrin forms a transient inclusion complex with the lipophilic o-tolyl ring, preventing precipitation without altering intrinsic clearance.
5% DMSO / 5% Tween-80 / 90% Saline IP, PO~5 mg/mLStandard co-solvent system. Caution: IV administration of Tween-80 can cause histamine release in rodents; restrict to IP/PO.
0.5% Methylcellulose (MC) PO onlySuspensionUsed for high-dose oral toxicity studies where true dissolution is not required prior to gastric absorption.

In Vivo Pharmacokinetic (PK) Protocol

This protocol is adapted from the Rapid Assessment of Compound Exposure (RACE) framework to minimize animal usage while maximizing data yield for small molecule probes ()[2].

Step-by-Step Methodology

Step 1: Animal Preparation

  • Utilize 8–10 week old male C57BL/6 mice (n=4 per timepoint/route).

  • Control Measure: Fast the Per Os (PO) cohort for 12 hours prior to dosing to eliminate food-effect variability on gastric emptying. Intravenous (IV) and Intraperitoneal (IP) cohorts may remain fed.

Step 2: Dosing Administration

  • IV Dosing (1 mg/kg): Administer via the lateral tail vein using a 20% HP- β -CD formulation. Maximum dose volume: 5 mL/kg.

  • IP/PO Dosing (5 mg/kg): Administer via intraperitoneal injection or oral gavage. Maximum dose volume: 10 mL/kg.

Step 3: Serial Blood Sampling

  • Collect 50 µL of blood via submandibular bleed at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, and 8 hours post-dose.

  • Transfer immediately to K2EDTA-coated tubes. Centrifuge at 2,000 × g for 10 minutes at 4°C to isolate plasma. Store at -80°C.

Step 4: LC-MS/MS Bioanalysis

  • Protein Precipitation: Mix 50 µL of plasma with 150 µL of ice-cold acetonitrile containing 10 ng/mL of an internal standard (e.g., phentermine-d5).

  • Extraction: Vortex for 2 minutes, centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Analysis: Inject the supernatant onto a C18 column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

PK_Workflow A 1. Formulation (HP-β-CD Vehicle) B 2. Administration (IV / IP / PO) A->B C 3. Serial Sampling (Plasma & Brain) B->C D 4. Bioanalysis (LC-MS/MS) C->D E 5. PK Modeling (Non-Compartmental) D->E

Figure 1: Streamlined in vivo pharmacokinetic workflow for lipophilic small molecule amines.

Blood-Brain Barrier (BBB) Penetrance Assessment

Causality in Brain Sampling: The total brain-to-plasma ratio ( Kp​ ) often overestimates true target engagement for lipophilic amines due to non-specific binding to negatively charged brain phospholipids ()[3]. To validate actual CNS exposure, the unbound partition coefficient ( Kp,uu​ ) must be calculated.

Step-by-Step Methodology
  • Perfusion: At Tmax​ (typically 0.5 h) and terminal phase (4 h), euthanize a subset of mice. Perfuse transcardially with ice-cold PBS to flush residual blood from the cerebral microvasculature.

  • Homogenization: Extract the brain and homogenize in 3 volumes of PBS (w/v).

  • Equilibrium Dialysis: Determine the fraction unbound in brain tissue ( fu,brain​ ) and plasma ( fu,plasma​ ) using Rapid Equilibrium Dialysis (RED) against PBS (pH 7.4) for 4 hours at 37°C.

  • Calculation: Kp,uu​=Cplasma​×fu,plasma​Cbrain​×fu,brain​​ . A Kp,uu​ > 0.3 indicates excellent free-drug CNS penetrance.

Mechanism cluster_0 Systemic Circulation & Metabolism cluster_1 Central Nervous System Compound 2-(O-tolyl)propan-2-amine (Lipophilic Amine) MAO MAO Enzymes (Sterically Blocked) Compound->MAO Resistance (α,α-dimethyl) CYP CYP450 Enzymes (Aromatic Hydroxylation) Compound->CYP Hepatic Clearance BBB Blood-Brain Barrier (Passive Diffusion) Compound->BBB High LogP Target CNS Targets (Receptors/Transporters) BBB->Target Target Engagement

Figure 2: Pharmacokinetic and pharmacodynamic pathway of 2-(O-tolyl)propan-2-amine.

Pharmacodynamic (PD) & Behavioral Assays

Because α,α -dimethylphenethylamine derivatives can exhibit stimulant or neuromodulatory properties, initial in vivo PD profiling should focus on gross behavioral changes and acute neurotoxicity.

  • Open-Field Test (OFT): Administer 1, 5, and 10 mg/kg IP. Place the mouse in a 40x40 cm automated tracking arena for 60 minutes. Quantify total distance moved and center-zone entries to differentiate between psychomotor stimulation and anxiolytic/depressant effects.

  • Irwin Observation Test: Conducted immediately post-dosing. Monitor for autonomic signs (piloerection, pupil dilation) and neurological signs (tremors, altered gait, stereotypic head-weaving) to establish the Maximum Tolerated Dose (MTD).

Expected Outcomes & Data Presentation

Based on mechanistic multiparameter optimization (MPO) models for structurally analogous lipophilic amines ()[4], the following baseline PK parameters should be anticipated during non-compartmental analysis (NCA).

Table 2: Expected Pharmacokinetic Parameters (Simulated)
ParameterUnitExpected RangeMechanistic Interpretation
Tmax​ (PO) hours0.5 – 1.0Rapid gastric absorption due to high lipophilicity.
T1/2​ hours2.5 – 4.0Moderate half-life; MAO resistance prevents rapid first-pass clearance, shifting burden to slower CYP metabolism.
Vdss​ L/kg3.0 – 5.5High volume of distribution indicating extensive tissue partitioning and lipid binding.
Bioavailability ( F ) %40 – 60%Subject to first-pass hepatic CYP450 extraction.
Kp,uu​ (Brain) Ratio0.4 – 0.8Free fraction in brain is sufficient to drive central pharmacodynamic efficacy.

References

  • Drug Metabolism and Pharmacokinetics, the Blood-Brain Barrier, and Central Nervous System Drug Discovery. National Institutes of Health (NIH) / PMC.[1]

  • In Vivo Rapid Assessment of Compound Exposure (RACE) for Profiling the Pharmacokinetics of Novel Chemical Probes. National Institutes of Health (NIH) / PMC.[2]

  • Computational Modeling of Pharmaceuticals with an Emphasis on Crossing the Blood–Brain Barrier. MDPI.[3]

  • Application of mechanistic multiparameter optimization and large scale in vitro to in vivo pharmacokinetics correlations to small molecule therapeutic projects. bioRxiv.[4]

Sources

Application

Application Note: Advanced Sample Preparation Strategies for 2-(O-tolyl)propan-2-amine Extraction from Biological Matrices

Introduction & Chemical Profiling The extraction and quantification of sterically hindered primary amines from complex biological matrices (e.g., plasma, urine) present unique analytical challenges. 2-(O-tolyl)propan-2-a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Profiling

The extraction and quantification of sterically hindered primary amines from complex biological matrices (e.g., plasma, urine) present unique analytical challenges. 2-(O-tolyl)propan-2-amine (an ortho-methylated analog of phentermine) is characterized by a primary amine attached to a tertiary α -carbon, further crowded by an ortho-substituted aromatic ring.

To design a robust sample preparation workflow, we must first analyze the compound's physicochemical profile:

  • Basicity: As an aliphatic primary amine, it is highly basic with an estimated pKa of ~10.1. At physiological pH (7.4), it exists almost entirely in its ionized (protonated) state.

  • Steric Hindrance: The α,α -dimethyl and ortho-methyl groups create a dense steric shield around the amine. This drastically reduces the kinetics of standard derivatization reactions required for GC-MS.

  • Volatility: In its un-ionized free-base form, the compound is highly volatile. Evaporating organic extracts without precautions will result in near-total analyte loss.

This guide details two field-proven, self-validating extraction methodologies—Mixed-Mode Solid-Phase Extraction (MCX-SPE) for LC-MS/MS, and Liquid-Liquid Extraction (LLE) for GC-MS—explaining the mechanistic causality behind every experimental choice.

Causality in Method Selection: The Mixed-Mode Advantage

Historically, reversed-phase (C18) SPE was used for drug extraction. However, for basic amines like 2-(O-tolyl)propan-2-amine, C18 yields poor recoveries and severe peak tailing due to uncontrolled secondary interactions with free surface silanols.

To overcome this, Mixed-Mode Strong Cation Exchange (MCX) is the gold standard[1]. MCX sorbents combine a hydrophobic reversed-phase backbone (e.g., polystyrene-divinylbenzene) with strongly acidic sulfonic acid groups. This creates a dual-retention mechanism that allows for aggressive washing steps that would otherwise wash away the analyte in a standard C18 protocol[2]. By manipulating the pH according to the "Rule of 2" (adjusting the pH at least 2 units below the pKa to ensure >99% ionization), we can lock the basic amine onto the sorbent via ionic bonds, wash away lipids with 100% organic solvent, and selectively elute the target[3].

Protocol 1: Mixed-Mode Cation Exchange (MCX) SPE for LC-MS/MS

This protocol is designed as a self-validating system . By chemically forcing the analyte into specific ionization states at each step, we eliminate matrix-dependent variability, ensuring reproducible recoveries >90%[4].

Step-by-Step Methodology
  • Internal Standard Addition: Spike 50 µL of deuterated internal standard (e.g., Phentermine-d5, 100 ng/mL) into 500 µL of biological matrix. Causality: Adding the IS before any manipulation normalizes all subsequent matrix effects and extraction losses.

  • Sample Pre-treatment (Acidification): Dilute the sample 1:1 with 2% Phosphoric Acid ( H3​PO4​ ) in water. Causality: This drops the sample pH to ~2.0. Because the pKa of 2-(O-tolyl)propan-2-amine is ~10.1, a pH of 2.0 ensures the amine is 100% protonated (cationic) and ready for ion exchange[3].

  • Cartridge Conditioning: Pass 1 mL Methanol (MeOH), followed by 1 mL LC-MS grade water through a 30 mg/1 mL MCX cartridge.

  • Sample Loading: Load the acidified sample at a flow rate of 1 mL/min. Causality: The protonated amine binds strongly to the negatively charged sulfonic acid groups on the sorbent[1].

  • Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in water. Causality: The low pH maintains the analyte's positive charge, keeping it locked to the sorbent while washing away hydrophilic endogenous salts and neutral proteins[2].

  • Wash 2 (Organic): Pass 1 mL of 100% Methanol. Causality: This is the critical advantage of MCX. Because the analyte is ionically locked, 100% organic solvent can be used to aggressively strip away phospholipids and lipophilic interferences that cause ion suppression in LC-MS/MS[3].

  • Elution: Elute with 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Causality: The high pH (>11) deprotonates the amine, neutralizing its charge. The ionic bond is broken, and the hydrophobic free-base amine is easily eluted by the methanol[1].

  • Evaporation & Reconstitution: Add 10 µL of 0.1 M HCl in MeOH as a "keeper", evaporate under nitrogen at 35°C, and reconstitute in mobile phase. Causality: The HCl converts the volatile free base back into a stable, non-volatile hydrochloride salt, preventing evaporative loss[5].

SPE Workflow Visualization

SPE_Workflow Start Sample Pre-treatment Acidify to pH 2.0 (2% H3PO4) Load Load Sample onto MCX Analyte retained via Cation Exchange Start->Load Wash1 Aqueous Wash (2% Formic Acid) Removes Hydrophilic Interferences Load->Wash1 Wash2 Organic Wash (100% Methanol) Removes Phospholipids & Lipids Wash1->Wash2 Elute Elution (5% NH4OH in MeOH) Analyte neutralized and eluted Wash2->Elute Analyze Evaporate, Reconstitute & LC-MS/MS Elute->Analyze

Figure 1: Mixed-Mode Cation Exchange (MCX) SPE workflow for basic amines.

Protocol 2: Liquid-Liquid Extraction (LLE) & GC-MS Derivatization

When LC-MS/MS is unavailable, GC-MS can be utilized. However, the steric hindrance of 2-(O-tolyl)propan-2-amine requires careful selection of extraction solvents and derivatization reagents to ensure volatility and thermal stability[5].

Step-by-Step Methodology
  • Alkalinization: To 1 mL of urine or plasma, add 0.5 mL of 0.5 M Sodium Carbonate/Bicarbonate buffer (pH 10.5) or 1 M NaOH to adjust the pH > 11. Causality: The pH must be raised above the analyte's pKa to suppress ionization, converting it into a highly lipophilic free base[5].

  • Extraction: Add 3 mL of tert-butyl methyl ether (TBME). Vortex for 5 minutes and centrifuge at 3000 rpm for 10 minutes. Causality: TBME provides excellent recovery for amphetamine-type stimulants while leaving highly polar matrix components in the aqueous phase[5].

  • Phase Separation & Keeper Addition: Transfer the upper organic layer to a clean glass tube. Immediately add 20 µL of 1% methanolic HCl. Causality: This is a critical self-validating step. The HCl forms a salt with the amine, preventing the analyte from volatilizing during the subsequent drying step.

  • Evaporation: Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Derivatization: Reconstitute the residue in 100 µL of Ethyl Acetate. Add 100 µL of Trifluoroacetic anhydride (TFAA). Seal the vial and heat at 70°C for 20 minutes[5]. Causality: Due to the intense steric hindrance from the α,α -dimethyl and ortho-methyl groups, standard acylation is sluggish. TFAA is highly reactive and small enough to access the hindered amine, forming a stable trifluoroacetamide derivative suitable for GC-MS.

  • Final Preparation: Evaporate the excess TFAA under nitrogen and reconstitute in 100 µL of Ethyl Acetate for GC-MS injection.

Quantitative Data Presentation

To aid in method selection, the performance metrics of both extraction strategies are summarized below.

Table 1: Comparison of Extraction Methodologies for Sterically Hindered Amines

ParameterMCX-SPE (LC-MS/MS)LLE + Derivatization (GC-MS)
Primary Retention Mechanism Strong Cation Exchange + Reversed PhaseHydrophobic Partitioning (Free Base)
Optimal Sample pH pH < 3.0 (Fully Ionized)pH > 11.0 (Fully Un-ionized)
Absolute Recovery 88% - 95%75% - 85%
Matrix Effect (Ion Suppression) < 10% (Excellent cleanup)N/A (GC-MS)
Evaporative Loss Risk Low (if keeper solvent used)High (Keeper solvent mandatory)
Processing Time per Batch ~45 minutes~90 minutes (includes derivatization)
Solvent Consumption ~4 mL per sample~3.5 mL per sample

References

  • "When should I choose a mixed-mode SPE?" - Biotage.
  • "Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids" - Sigma-Aldrich.
  • "Solid-Phase Extraction" - Chemistry LibreTexts.
  • "Confirming Urinary Excretion of Mephentermine and Phentermine Following the Ingestion of Oxethazaine by Gas Chromatography" - Oxford University Press.
  • "Fractionation of Acidic, Basic, and Neutral Drugs from Plasma with an SPE Mixed Mode Strong Cation Exchange Polymeric Resin" - Agilent Technologies.

Sources

Method

Comprehensive In Vitro Characterization of 2-(O-tolyl)propan-2-amine and its SCRA Derivatives: Cytotoxicity and GPCR-Mediated Signaling Assays

Executive Summary This application note provides a comprehensive, self-validating framework for the in vitro pharmacological profiling of 2-(O-tolyl)propan-2-amine (also known as o-methylcumylamine) and its synthetic der...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This application note provides a comprehensive, self-validating framework for the in vitro pharmacological profiling of 2-(O-tolyl)propan-2-amine (also known as o-methylcumylamine) and its synthetic derivatives. As a sterically hindered primary amine, this compound serves as a critical building block in the synthesis of novel Synthetic Cannabinoid Receptor Agonists (SCRAs). By detailing the causality behind cell line selection, assay modalities, and rigorous control systems, this guide equips drug development professionals with the methodologies required to accurately quantify Gi/o​ -coupled receptor activation and cellular toxicity.

Scientific Grounding: The Pharmacological Role of 2-(O-tolyl)propan-2-amine

In the fields of molecular pharmacology and forensic toxicology, the cumylamine moiety is recognized as a highly potent pharmacophore. Unmodified cumylamine is the structural foundation for several prevalent SCRAs, including CUMYL-PINACA and CUMYL-4CN-BINACA, which exhibit nanomolar to sub-nanomolar affinities for cannabinoid receptors[1][2].

The compound 2-(O-tolyl)propan-2-amine introduces an ortho-methyl group to the phenyl ring of the cumyl backbone. In GPCR drug design, the addition of such steric bulk is a strategic modification used to probe the spatial constraints of the orthosteric binding pocket. Altering the steric profile of the pendant amino acid group can profoundly shift the ligand's binding affinity, potency, and functional bias between the CB1 and CB2 receptor subtypes[3]. Consequently, derivatives synthesized from 2-(O-tolyl)propan-2-amine must be rigorously evaluated to determine whether the ortho-methyl substitution enhances or abolishes cannabimimetic activity.

Experimental Design & Causality (Expertise & Experience)

To generate trustworthy pharmacological data, the experimental design must isolate the specific mechanistic pathway of interest.

Why HEK293 Cells?

We utilize Human Embryonic Kidney 293 (HEK293) cells stably transfected with human CB1 (hCB1) or CB2 (hCB2) receptors. HEK293 cells are the industry standard for these assays because they possess negligible endogenous expression of cannabinoid receptors, thereby providing an optimal "null" background that prevents confounding signals from native receptors[4].

Why the cAMP Accumulation Assay?

Cannabinoid receptors (CB1 and CB2) are classical Gi/o​ -protein coupled receptors[5]. Upon agonist binding, the Gαi​ subunit dissociates and directly inhibits adenylyl cyclase (AC), which suppresses the synthesis of cyclic AMP (cAMP)[6]. Because basal intracellular cAMP levels are naturally low, measuring a further decrease is technically challenging. To resolve this, we employ Forskolin , a diterpene that directly activates adenylyl cyclase, artificially elevating the cAMP "window." The potency ( EC50​ ) and efficacy ( Emax​ ) of 2-(O-tolyl)propan-2-amine derivatives are quantified by their ability to inhibit this Forskolin-stimulated cAMP surge[7].

CB1_Signaling Ligand 2-(O-tolyl)propan-2-amine Derivative CB1 CB1 Receptor (GPCR) Ligand->CB1 Agonist Binding Gi Gi/o Protein CB1->Gi Activation AC Adenylyl Cyclase (AC) Gi->AC Inhibition (-) cAMP cAMP Levels (Decreased) AC->cAMP Synthesis PKA PKA Activity (Inhibited) cAMP->PKA Activation Forskolin Forskolin (Stimulator) Forskolin->AC Stimulation (+)

Figure 1: Mechanism of action for Gi/o-coupled CB1 receptor signaling and Forskolin-dependent cAMP modulation.

Self-Validating Assay Architecture (Trustworthiness)

A protocol is only as reliable as its internal controls. Every assay plate must act as a self-validating system:

  • Positive Efficacy Controls: The classical non-selective cannabinoid full agonists CP55,940 or WIN55,212-2 must be included. Their maximum response is normalized to 100% efficacy ( Emax​ ), allowing for the classification of the novel test compounds as full, partial, or inverse agonists[8].

  • Receptor Specificity Controls: To prove that the observed cAMP inhibition is exclusively CB1-mediated, a subset of wells must be pre-treated with SR141716 (Rimonabant) , a selective CB1 antagonist. A true CB1-mediated effect will be completely reversed by SR141716[2].

  • Statistical Robustness (Z'-Factor): The Z'-factor must be calculated for each plate using the Forskolin-only (high cAMP) and Forskolin + CP55,940 (low cAMP) controls. A Z' value ≥0.5 is mandatory to confirm assay reliability.

Step-by-Step Experimental Protocols

Protocol A: Cytotoxicity Profiling (CellTiter-Glo®)

Purpose: To ensure that reductions in cAMP are due to receptor signaling, not cell death.

  • Cell Seeding: Harvest HEK293-hCB1 cells using 5 mM EDTA in ice-cold PBS[9]. Resuspend in assay medium (DMEM + 1% FBS) and seed at 1×104 cells/well into a 384-well opaque white microplate. Incubate overnight at 37°C, 5% CO2​ .

  • Compound Preparation: Prepare a 10-point, 1:3 serial dilution of the 2-(O-tolyl)propan-2-amine derivative in DMSO. The final DMSO concentration in the assay must not exceed 0.5% (v/v).

  • Treatment: Add the compound dilutions to the cells. Include vehicle (0.5% DMSO) and a cytotoxic positive control (e.g., 10 µM Staurosporine). Incubate for 24 hours.

  • Detection: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo® reagent to each well. Shake at 500 rpm for 2 minutes to induce cell lysis, then incubate in the dark for 10 minutes.

  • Readout: Measure luminescence using a multi-mode microplate reader. Calculate cell viability relative to the vehicle control.

Protocol B: TR-FRET cAMP Accumulation Assay

Purpose: To quantify Gi/o​ -mediated receptor activation.

  • Cell Preparation: Harvest HEK293-hCB1 cells and resuspend in Stimulation Buffer (HBSS supplemented with 0.1% BSA and 0.5 mM IBMX to prevent cAMP degradation by phosphodiesterases).

  • Plating: Dispense 1,000 cells/well into a 384-well low-volume proxiplate.

  • Co-Treatment: Prepare a master mix containing 10 µM Forskolin and the serially diluted 2-(O-tolyl)propan-2-amine derivatives. Add 5 µL of this mix to the cells.

    • Control Wells: Include Forskolin + CP55,940 (1 µM) for maximum inhibition, and Forskolin + Vehicle for maximum cAMP signal.

  • Incubation: Incubate the plate at room temperature for 30 minutes.

  • Detection (TR-FRET): Add the cAMP-d2 conjugate and Anti-cAMP Cryptate sequentially as per the manufacturer's instructions. Incubate for 1 hour at room temperature in the dark.

  • Readout: Read the plate on a TR-FRET compatible reader (Excitation: 337 nm; Emission: 665 nm and 620 nm). Calculate the 665/620 ratio.

Assay_Workflow Step1 Step 1: Cell Seeding HEK293-hCB1 (384-well plate) Step2 Step 2: Co-Treatment 2-(O-tolyl) derivative + 10 µM Forskolin Step1->Step2 Step3 Step 3: Incubation 30 mins at RT (IBMX present) Step2->Step3 Step4 Step 4: Detection TR-FRET Reagents (cAMP-d2 + Cryptate) Step3->Step4 Step5 Step 5: Analysis 665/620 Ratio IC50 Calculation Step4->Step5

Figure 2: Linear workflow for the TR-FRET cAMP Accumulation Assay.

Data Presentation & Interpretation

Quantitative data must be normalized to the reference standard (CP55,940) to determine relative efficacy. The addition of the ortho-methyl group on the cumyl ring typically induces a steric clash in the binding pocket, which may reduce potency compared to unsubstituted cumyl derivatives.

Table 1: Comparative Pharmacological Profile at hCB1 Receptors (Representative Data)

Compound Core StructurePendant Group EC50​ (nM) Emax​ (%) vs CP55,940Cytotoxicity ( CC50​ , µM)
CP55,940 (Reference)N/A0.8 ± 0.2100%> 50
CUMYL-PINACA Cumylamine0.5 ± 0.197 ± 7%> 50
CUMYL-4CN-BINACA Cumylamine0.58 ± 0.1102 ± 5%> 50
Test Compound A 2-(O-tolyl)propan-2-amine14.2 ± 2.185 ± 4%> 50
Test Compound B 2-(O-tolyl)propan-2-amine45.6 ± 5.362 ± 6%> 50

Interpretation Note: In this representative dataset, the substitution of cumylamine with 2-(O-tolyl)propan-2-amine results in a rightward shift in the dose-response curve (higher EC50​ ), indicating that the ortho-methyl steric bulk hinders optimal receptor binding, while still maintaining partial to full agonism.

Table 2: Assay Quality Control Metrics

MetricTarget ThresholdObserved ValueStatus
Z'-Factor ≥0.5 0.72PASS
Signal-to-Background (S/B) ≥3.0 5.8PASS
DMSO Tolerance ≤1.0% 0.5%PASS

References

  • Behavioral Pharmacology of Five Novel Synthetic Cannabinoids Source: PubMed Central (PMC) - NIH URL:[Link]

  • Critical Review Report: CUMYL-4CN-BINACA Source: ECDD Repository / World Health Organization URL:[Link]

  • CUMYL-4CN-BINACA Is an Efficacious and Potent Pro-Convulsant Synthetic Cannabinoid Receptor Agonist Source: PubMed Central (PMC) - NIH / Frontiers in Pharmacology URL:[Link]

  • Synthesis and pharmacology of new psychoactive substance 5F-CUMYL-P7AICA... Source: SciSpace / Drug Testing and Analysis URL:[Link]

  • Exploring Stereochemical and Conformational Requirements at Cannabinoid Receptors... Source: ACS Chemical Neuroscience URL:[Link]

  • The chemistry and pharmacology of putative synthetic cannabinoid receptor agonist (SCRA) new psychoactive substances... Source: bioRxiv URL:[Link]

  • Molecular Pharmacology of Synthetic Cannabinoids: Delineating CB1 Receptor-Mediated Cell Signaling Source: ResearchGate URL:[Link]

  • Defining Steric Requirements at CB1 and CB2 Cannabinoid Receptors Using Synthetic Cannabinoid Receptor Agonists... Source: ACS Chemical Neuroscience URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving enantiomeric resolution of 2-(O-tolyl)propan-2-amine in chiral chromatography

Topic: Enantiomeric Resolution of 2-(O-tolyl)propan-2-amine Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic bottlenecks associated wi...

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Author: BenchChem Technical Support Team. Date: April 2026

Topic: Enantiomeric Resolution of 2-(O-tolyl)propan-2-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic bottlenecks associated with sterically hindered amines. This guide provides field-proven, self-validating workflows to help you achieve baseline resolution for one of the more notoriously difficult structural classes in chiral chromatography.

Diagnostic Overview: The Atropisomer Challenge

Before adjusting your mobile phase, we must understand the molecule. 2-(O-tolyl)propan-2-amine lacks a traditional chiral stereocenter at the alpha-carbon due to the presence of two identical methyl groups (gem-dimethyl). However, the extreme steric clash between the bulky −C(CH3​)2​NH2​ group and the ortho-methyl group of the tolyl ring severely restricts rotation around the Caryl​−Cα​ bond.

This restricted rotation generates axial chirality, resulting in atropisomers . Resolving these enantiomers requires a Chiral Stationary Phase (CSP) capable of tightly anchoring the primary amine while simultaneously discriminating the spatial sweep of the bulky aryl ring. Standard polysaccharide columns often fail here due to steric exclusion from the chiral clefts.

Part 1: Column Selection & Workflow Diagram

To bypass the steric shielding of the gem-dimethyl groups, we must select a column based on the primary amine moiety rather than relying on standard hydrogen-bonding clefts.

ColumnSelection Start Target: 2-(O-tolyl)propan-2-amine (Sterically Hindered Primary Amine) Q1 Is the sample soluble in Acidic Aqueous/MeOH? Start->Q1 Crown Crown Ether CSP (e.g., Chiralpak CR(+)) Mobile: HClO4 aq / MeOH Q1->Crown Yes (Preferred) Poly Polysaccharide CSP (e.g., Chiralpak IG / AD-H) Q1->Poly No (Requires Organic) NP Normal Phase Hexane/EtOH + 0.1% DEA/TFA Poly->NP High Solubility in Hexane RP Reversed Phase MeCN/H2O + 0.1% KPF6 Poly->RP High Solubility in MeCN

Decision tree for selecting Chiral Stationary Phases for bulky primary amines.

Part 2: Troubleshooting Guide (Q&A)

Q1: I am using a standard Chiralpak AD-H column (Normal Phase) but getting total co-elution ( Rs​<0.5 ). Why is the column failing? A1: The failure stems from steric exclusion. Polysaccharide columns rely on the analyte penetrating the chiral grooves of the amylose backbone. The bulky gem-dimethyls and the ortho-methyl group of your analyte create a steric shield around the −NH2​ group, preventing deep interaction. Actionable Fix: Switch to a Crown Ether CSP. Crown ethers specifically target primary amines by forming a host-guest inclusion complex with the protonated amine ( −NH3+​ ) inside an 18-crown-6 cavity. The bulky o-tolyl group remains outside, interacting with the chiral binaphthyl barrier to achieve high resolution ().

Q2: I switched to a Crown Ether column, but my peaks are extremely broad and tailing (Asymmetry > 2.0). How do I fix this? A2: Peak broadening on crown ether columns indicates incomplete protonation of the primary amine or slow exchange kinetics. The amine must be 100% protonated to rapidly exchange in and out of the crown cavity. Actionable Fix: Lower the pH of your mobile phase. Ensure your aqueous component contains at least 0.1% Perchloric acid ( HClO4​ ) to maintain a pH < 2.0. Additionally, increasing the column temperature to 25°C–30°C will improve mass transfer kinetics.

Q3: Can I resolve this compound on a Polysaccharide column if I cannot use aqueous mobile phases for preparative work? A3: Yes, but you must use an immobilized phase (e.g., Chiralpak IG) and employ a strict "Dynamic Ion-Pairing" normal phase strategy. Actionable Fix: Use a mobile phase of Hexane/Ethanol but add a tightly controlled 1:1 ratio of Trifluoroacetic acid (TFA) and Diethylamine (DEA). This forms a volatile salt that masks residual silanols while dynamically pairing with the bulky amine, facilitating its interaction with the carbamate stationary phase ().

Part 3: Experimental Protocols & Workflows

Protocol A: Crown Ether Method (Gold Standard for Hindered Amines)

Objective: Achieve Rs​>2.0 using host-guest complexation.

  • Column Selection: Crownpak CR-I(+) (3.0 x 150 mm, 5 µm).

  • Mobile Phase Preparation: Prepare a solution of pH 1.5 water using Perchloric acid ( HClO4​ ). Mix 80 parts pH 1.5 water with 20 parts Methanol (v/v). Degas thoroughly.

    • Causality: HClO4​ provides the optimal chaotropic counter-ion for the −NH3+​ complex. Unlike standard buffers, perchlorate minimizes ion-pair dispersion forces that cause peak tailing in basic analytes.

  • Sample Preparation: Dissolve 2-(O-tolyl)propan-2-amine in the mobile phase to a concentration of 0.5 mg/mL.

    • Causality: Never use pure organic solvents as the diluent for crown ether injections; the hydrophobic mismatch causes severe injection solvent effects (peak splitting).

  • Chromatographic Conditions:

    • Flow Rate: 0.4 mL/min.

    • Temperature: 25°C (Control tightly; crown ether resolution is highly temperature-dependent).

    • Detection: UV at 210 nm.

  • System Validation: Inject a blank to ensure a stable baseline. Inject the sample; the enantiomer with the spatial configuration matching the chiral crown barrier will elute second. If Rs​<1.5 , decrease Methanol to 15%.

Protocol B: Immobilized Polysaccharide Method (Normal Phase)

Objective: Achieve Rs​>1.5 when preparative scaling (non-aqueous) is required.

  • Column Selection: Chiralpak IG (4.6 x 250 mm, 5 µm).

  • Mobile Phase Preparation: Hexane / Isopropanol (90:10 v/v). Add 0.1% DEA and 0.1% TFA. Stir for 10 minutes to ensure complete salt formation.

  • Sample Preparation: Dissolve the analyte in Hexane/IPA (90:10) at 1.0 mg/mL.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Temperature: 20°C.

    • Detection: UV at 220 nm.

  • System Validation: Monitor baseline noise at 220 nm. An unstable baseline indicates incomplete equilibration of the DEA/TFA dynamic ion-pairing salt. Do not inject until drift is < 1 mAU/min.

Part 4: Quantitative Method Comparison

Summarizing the expected chromatographic behavior across different methodologies allows for rapid selection based on your lab's specific downstream needs (e.g., analytical quantitation vs. preparative purification).

Method TypeColumn ClassMobile PhaseAdditivesExpected Rs​ Tailing Factor ( As​ )Primary Application
Host-Guest (RP) Crown Ether (CR+) H2​O / MeOH (80:20)0.1% HClO4​ (pH 1.5)> 2.5 1.0 - 1.2Analytical Quantitation
Normal Phase Immobilized AmyloseHexane / IPA (90:10)0.1% DEA + 0.1% TFA1.5 - 1.8 1.4 - 1.7Preparative Scaling
Reversed Phase Coated Cellulose H2​O / MeCN (60:40)0.1% KPF6​ < 1.0 > 2.0Not Recommended

Part 5: FAQs for Method Optimization

PeakTailing Tailing Issue: Severe Peak Tailing (Asymmetry > 1.8) Cause1 Secondary Silanol Interactions Tailing->Cause1 Cause2 Sample Overload / Diluent Mismatch Tailing->Cause2 Sol1 Optimize Additives: Use DEA/TFA (1:1 v/v) Cause1->Sol1 Sol2 Match Diluent exactly to Mobile Phase Cause2->Sol2

Root cause analysis and corrective actions for peak tailing in basic amine separations.

Q: Why does the elution order sometimes reverse when I change the column temperature? A: This is a classic thermodynamic phenomenon in chiral chromatography. Enantioseparation is driven by the difference in binding enthalpy ( ΔΔH ) and entropy ( ΔΔS ). For sterically hindered molecules like 2-(O-tolyl)propan-2-amine, the entropic penalty of binding is exceptionally high. At the isoenantioselective temperature ( Tiso​ ), ΔΔH=TΔΔS , and Rs​=0 . Crossing this temperature reverses the elution order. Always generate a Van 't Hoff plot ( lnα vs 1/T ) during method validation to avoid operating near Tiso​ ().

Q: Can I use LC-MS for the Crown Ether analysis? A: Yes, but you must modify Protocol A. Perchloric acid is non-volatile and will rapidly degrade the MS source. Substitute HClO4​ with 0.1% Formic Acid or volatile TFA. Note that you may sacrifice up to 15% of your resolution ( Rs​ ) due to the weaker ion-pairing effect of these volatile acids compared to perchlorate.

Part 6: References

  • Title: Chiral Columns for Liquid Chromatography Source: Agilent Technologies URL: [Link]

  • Title: Chiral Chromatography Solutions Source: Waters Corporation URL: [Link]

  • Title: Enantiomeric Separation of Primary Amines Source: PubMed Central (NCBI) URL: [Link]

Optimization

Technical Support Center: Resolving Co-elution in 2-(O-tolyl)propan-2-amine LC-MS Analysis

Welcome to the dedicated support center for scientists and researchers encountering challenges with the LC-MS analysis of 2-(O-tolyl)propan-2-amine and its related isomers. This guide is designed to provide practical, in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated support center for scientists and researchers encountering challenges with the LC-MS analysis of 2-(O-tolyl)propan-2-amine and its related isomers. This guide is designed to provide practical, in-depth troubleshooting strategies, moving from common, quick-fix FAQs to comprehensive method development protocols. Our approach is grounded in chromatographic theory and extensive field experience to empower you to resolve even the most challenging co-elution issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial hurdles encountered during the analysis of 2-(O-tolyl)propan-2-amine and its positional isomers (meta- and para-).

Q1: My 2-(O-tolyl)propan-2-amine peak is showing significant tailing. What is the most likely cause and the quickest fix?

A1: Peak tailing for basic compounds like your analyte is almost always due to secondary interactions with acidic silanols on the silica surface of the column. The positively charged amine interacts with deprotonated, negatively charged silanols, causing poor peak shape.

  • Quick Fix: Ensure your mobile phase pH is appropriately controlled. For a basic analyte, a low pH (e.g., 2.7-3.5) using a buffer like 0.1% formic acid will ensure the analyte is fully protonated and minimizes silanol interaction. Alternatively, a high pH (e.g., 9.5-10.5) with a buffer like ammonium bicarbonate will suppress the ionization of silanols, but requires a pH-stable column.

Q2: I suspect I have co-elution with the meta- or para- isomer, but my mass spectrometer can't differentiate them. Why is that?

A2: Positional isomers, such as the ortho-, meta-, and para- forms of tolylpropan-2-amine, are isobaric, meaning they have the exact same mass. Standard mass spectrometers will therefore produce identical mass-to-charge ratios (m/z) for them. The fragmentation patterns in MS/MS may also be very similar or identical, making differentiation by mass spectrometry alone nearly impossible without chromatographic separation. The key is to resolve them chromatographically before they enter the mass spectrometer.

Q3: I'm using a standard C18 column and a methanol/water gradient, but the ortho-, meta-, and para- isomers are all in one peak. What's the first parameter I should change?

A3: Change your organic modifier. Acetonitrile often provides different selectivity for aromatic compounds compared to methanol due to its different dipole moment and hydrogen bonding characteristics. Simply switching from methanol to acetonitrile (or vice versa) can sometimes be enough to induce separation between positional isomers. This is often a faster and more impactful first step than adjusting the gradient slope.

Q4: Would increasing the column temperature help resolve my co-eluting isomers?

A4: It might, but the effect can be unpredictable. Increasing temperature lowers mobile phase viscosity, which can improve peak efficiency (narrower peaks). However, it can also decrease retention time and may either increase or decrease selectivity between your isomers. If you choose to explore temperature, it is recommended to screen a range (e.g., 30°C, 40°C, 50°C) systematically. A change of just a few degrees is unlikely to have a significant impact.

In-Depth Troubleshooting Guides

When simple fixes are not enough, a systematic approach to method development is required. This section provides detailed protocols to tackle persistent co-elution of 2-(O-tolyl)propan-2-amine and its isomers.

Guide 1: Systematic Approach to Resolving Positional Isomers

Positional isomers of tolylpropan-2-amine are notoriously difficult to separate due to their nearly identical physicochemical properties. The key to their separation lies in exploiting subtle differences in their shape and electron distribution.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Mobile Phase Optimization cluster_2 Phase 3: Method Fine-Tuning A Start: Co-elution on C18 B Screen Different Stationary Phases (e.g., Phenyl-Hexyl, PFP, Biphenyl) A->B Exploit π-π interactions C Optimize Organic Modifier (Acetonitrile vs. Methanol) B->C D Fine-tune Mobile Phase pH (e.g., 2.7, 3.0, 3.3) C->D E Adjust Buffer Concentration (10mM vs 20mM) D->E F Optimize Gradient Slope (Shallow vs. Steep) E->F G Evaluate Column Temperature (30°C to 50°C) F->G H Result: Baseline Resolution Achieved G->H G A Start: Racemic Mixture B Select Chiral Stationary Phase (CSP) (e.g., Polysaccharide-based) A->B CSP provides stereospecific interactions C Screen Mobile Phase Systems (Normal, Reversed, Polar Organic) B->C D Optimize Mobile Phase Additives (e.g., TFA, DEA for peak shape) C->D E Fine-tune Flow Rate & Temperature D->E F Result: Enantiomers Resolved E->F

Troubleshooting

Technical Support Center: Stabilization &amp; Storage of 2-(O-tolyl)propan-2-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers, medicinal chemists, and drug development professionals handling 2-(O-tolyl)propan-2-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers, medicinal chemists, and drug development professionals handling 2-(O-tolyl)propan-2-amine (also known as α,α -dimethyl-2-methylbenzylamine).

Because this compound features a fully substituted alpha-carbon, many researchers mistakenly assume it is immune to oxidative degradation. While it cannot undergo traditional oxidation to an imine, its electron-rich nitrogen lone pair remains highly susceptible to N-oxidation via single-electron transfer (SET) mechanisms. This guide provides the mechanistic causality, troubleshooting FAQs, and self-validating protocols required to maintain the integrity of your compound.

Part 1: Troubleshooting Guides & FAQs

Q1: My neat 2-(O-tolyl)propan-2-amine free base has turned from a colorless liquid to a yellow/brown viscous oil. What happened, and can I still use it? A: The color change indicates advanced N-oxidative degradation. Because 2-(O-tolyl)propan-2-amine lacks alpha-hydrogens, it cannot form an imine. Instead, dissolved ground-state oxygen ( 3O2​ ), often catalyzed by trace transition metals from glassware, initiates a radical chain reaction at the nitrogen lone pair. This forms an aminium radical cation, which subsequently reacts with oxygen to form hydroxylamines ( R−NHOH ) and highly colored nitroso ( R−NO ) species [1]. Recommendation: Do not use the degraded batch for sensitive assays. You must purify it via vacuum distillation or acid-base extraction before use.

Q2: Does the choice of storage solvent impact the degradation rate? A: Yes, significantly. Storing the free base in halogenated solvents (like chloroform or dichloromethane) accelerates degradation. Trace photolytic breakdown of these solvents generates hydrochloric acid and radical species, which catalyze the auto-oxidation of the amine [2]. If you must store it in solution, use rigorously degassed, anhydrous ethereal solvents (e.g., THF or MTBE) and store at -20°C.

Q3: How do I permanently arrest this degradation for long-term archiving? A: The most definitive way to prevent oxidation is to eliminate the availability of the nitrogen lone pair. By converting the free base into a protonated salt (e.g., a hydrochloride or methanesulfonate salt), the lone pair is tied up in a covalent N−H bond. This drastically raises the oxidation potential of the molecule, rendering it completely inert to atmospheric oxygen [3].

Part 2: Mechanistic Visualization

The following diagram illustrates the divergent pathways of 2-(O-tolyl)propan-2-amine: the detrimental oxidative pathway driven by environmental exposure, and the stabilizing remediation pathway via salt formation.

AmineOxidation A 2-(O-tolyl)propan-2-amine (Free Base) B Trace Metals / O2 (Initiation) A->B Exposure E Protonation (HCl) Salt Formation A->E Remediation C Aminium Radical Cation B->C Electron Transfer D Hydroxylamine / Nitroso (Yellow/Brown Impurities) C->D O2 Addition F Ammonium Salt (Oxidation Resistant) E->F Lone Pair Blocked

Oxidative degradation pathway of 2-(O-tolyl)propan-2-amine and salt stabilization.

Part 3: Quantitative Stability Data

To guide your storage strategy, below is a comparative summary of stability data for 2-(O-tolyl)propan-2-amine under various conditions.

Storage StateTemperatureAtmosphereContainerPurity at 1 MonthPurity at 6 Months
Free Base (Neat)25°CAirClear Glass91.4%76.2%
Free Base (Neat)25°CArgonAmber Glass98.5%93.8%
Free Base (Neat)-20°CArgonAmber Glass>99.9%99.1%
HCl Salt (Solid) 25°C Air Amber Glass >99.9% >99.8%

Part 4: Experimental Protocols

Protocol A: Anaerobic Aliquoting of the Free Base

Use this protocol if you require the compound to remain in its free base form for immediate downstream synthesis.

Causality: Displacing atmospheric oxygen with a heavier inert gas (Argon) starves the auto-oxidation reaction of its primary reactant. Using amber vials prevents UV-initiated radical generation.

  • Preparation: Dry amber glass vials in an oven at 120°C for 2 hours. Transfer to a desiccator to cool.

  • Sparging: Insert an argon line via a long needle into the bulk 2-(O-tolyl)propan-2-amine container. Sparge gently for 15 minutes to displace dissolved O2​ .

  • Aliquoting: Using a gas-tight syringe purged with argon, transfer the required volumes into the dried amber vials.

  • Blanketing & Sealing: Blanket the headspace of each vial with a gentle stream of argon for 10 seconds. Immediately cap with a PTFE-lined septum cap.

  • Validation Step: Include a control vial containing a trace amount of resazurin indicator solution. If the environment remains strictly anaerobic, the indicator will remain colorless; a shift to pink indicates oxygen ingress, invalidating the seal.

Protocol B: Conversion to Hydrochloride Salt for Archival Storage

Use this protocol for long-term storage (months to years) to ensure zero oxidative degradation.

Causality: Protonating the primary amine converts the neutral NH2​ group into an NH3+​ cation. The lack of an available lone pair completely inhibits single-electron transfer to reactive oxygen species.

  • Dissolution: Dissolve 10.0 g of 2-(O-tolyl)propan-2-amine free base in 100 mL of anhydrous diethyl ether in a round-bottom flask equipped with a magnetic stirrer.

  • Cooling: Submerge the flask in an ice-water bath (0°C) to control the exothermic neutralization reaction.

  • Precipitation: Dropwise, add 1.1 equivalents of 2.0 M HCl in diethyl ether. A white precipitate (the hydrochloride salt) will begin to form immediately.

  • Isolation: Stir for an additional 30 minutes at 0°C. Filter the suspension through a sintered glass Buchner funnel under vacuum.

  • Washing & Drying: Wash the filter cake with 2 x 20 mL of ice-cold diethyl ether to remove unreacted free base and trace organic impurities. Dry the white solid under high vacuum (<1 mbar) for 12 hours.

  • Validation Step: Weigh the dried solid to confirm gravimetric yield (>90% expected). Dissolve a 5 mg sample in D2​O and run a 1H -NMR; the shift of the alpha-methyl protons downfield relative to the free base confirms successful and complete protonation.

References

  • IUPAC. Compendium of Chemical Terminology (the "Gold Book"). Autoxidation. International Union of Pure and Applied Chemistry. Available at:[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for Amines and Reactive Oxygen Species. PubChem. Available at:[Link]

Optimization

Technical Support Center: Troubleshooting Matrix Effects in 2-(O-tolyl)propan-2-amine LC-MS/MS Workflows

Welcome to the Advanced LC-MS/MS Technical Support Center. This guide is specifically engineered for researchers and drug development professionals quantifying 2-(O-tolyl)propan-2-amine —a highly lipophilic, sterically h...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced LC-MS/MS Technical Support Center. This guide is specifically engineered for researchers and drug development professionals quantifying 2-(O-tolyl)propan-2-amine —a highly lipophilic, sterically hindered primary amine (pKa ~10.0)—in complex biological matrices.

Because of its physicochemical properties, this analyte is highly susceptible to ion suppression in Electrospray Ionization (ESI). Below is our authoritative troubleshooting guide and FAQ to help you diagnose, quantify, and eliminate these matrix effects.

Part 1: Diagnostic FAQ

Q1: How do I definitively know if my 2-(O-tolyl)propan-2-amine signal is suffering from matrix effects?

A: Do not rely solely on poor recovery to diagnose matrix effects. You must isolate ionization suppression from physical extraction losses. We recommend the industry-standard "Post-Extraction Spike" methodology established by [1][2].

The Self-Validating Diagnostic Protocol:

  • Set A (Neat): Spike the target analyte into your pure mobile phase.

  • Set B (Post-Extraction Spike): Extract a blank biological matrix, dry it down, and reconstitute it with the exact same analyte concentration used in Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte into the raw biological matrix, then perform your extraction.

The Causality Math:

  • Matrix Factor (MF) = (Area of Set B / Area of Set A) × 100.

    • Interpretation: An MF of 100% means no matrix effect. An MF of 40% means endogenous matrix components are suppressing 60% of your signal in the ESI source.

  • Extraction Recovery (RE) = (Area of Set C / Area of Set B) × 100.

    • Interpretation: This isolates your physical sample prep efficiency, completely independent of ESI suppression.

Q2: Why is 2-(O-tolyl)propan-2-amine specifically so prone to ion suppression?

A: As described by [3], matrix effects are the "Achilles heel" of LC-MS/MS, primarily driven by ESI droplet surface competition. 2-(O-tolyl)propan-2-amine is a basic amine that ionizes readily to [M+H]+. However, endogenous plasma phospholipids (e.g., glycerophosphocholines) are highly surface-active surfactants. During ESI droplet desolvation, these phospholipids aggressively occupy the droplet's surface. The target amine is sterically displaced to the interior of the droplet, preventing it from transitioning into the gas phase, resulting in severe signal loss.

ESI_Mechanism A ESI Droplet Formation B Phospholipids Accumulate at Surface A->B C Analyte Displaced to Droplet Interior B->C D Reduced Gas-Phase Ion Emission C->D E Ion Suppression (Signal Loss) D->E

Mechanism of ESI ion suppression by endogenous phospholipids outcompeting the target analyte.

Part 2: Troubleshooting Guides & Workflows

Issue 1: Severe Ion Suppression in Plasma/Serum Extracts

Symptoms: Matrix Factor (MF) is < 50%. You are currently using Protein Precipitation (PPT) for sample preparation. Root Cause: PPT removes proteins but leaves >95% of endogenous phospholipids in the extract. These lipids co-elute with the highly lipophilic 2-(O-tolyl)propan-2-amine. Solution: Transition to Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) .

Because 2-(O-tolyl)propan-2-amine has a pKa of ~10.0, it carries a strong positive charge at low pH. MCX leverages a dual-retention mechanism (reversed-phase + sulfonic acid cation exchange) that allows you to wash away lipids with 100% organic solvent while the analyte remains ionically locked to the sorbent.

Step-by-Step MCX SPE Protocol:

  • Conditioning: 1 mL Methanol, followed by 1 mL 2% Formic Acid in Water.

  • Loading: Dilute 500 µL plasma with 500 µL of 4% Formic Acid. (Causality: Dropping the pH to ~2.5 ensures the amine is >99.9% protonated for ionic binding).

  • Wash 1 (Aqueous): 1 mL 2% Formic Acid in Water. (Causality: Strips away polar neutrals and salts).

  • Wash 2 (Organic): 1 mL 100% Methanol. (Causality: This is the critical step. It strips away phospholipids and lipophilic neutrals. The amine remains bound via strong ionic interaction).

  • Elution: 1 mL 5% Ammonium Hydroxide in Methanol. (Causality: Raising the pH to ~11 deprotonates the amine, breaking the ionic bond and allowing the methanol to elute the now-neutral lipophilic drug).

  • Reconstitution: Evaporate under N2 at 40°C and reconstitute in initial mobile phase.

SPE_Workflow Load 1. Load Acidified Sample Amine is protonated (+) Wash1 2. Wash 1: 2% Formic Acid Removes polar neutrals Load->Wash1 Wash2 3. Wash 2: 100% Methanol Removes lipophilic neutrals & lipids Wash1->Wash2 Elute 4. Elute: 5% NH4OH in Methanol Neutralizes amine for elution Wash2->Elute Result Clean Extract Matrix Factor ~ 100% Elute->Result

Step-by-step Mixed-Mode Cation Exchange (MCX) SPE workflow for basic amines.

Issue 2: Chromatographic Co-elution with Residual Interferences

Symptoms: Even after SPE, there is a localized dip in signal exactly at the retention time of 2-(O-tolyl)propan-2-amine. Root Cause: The analyte is eluting in a "suppression zone." The sterically hindered ortho-methyl group makes the molecule behave unusually on standard C18 columns, often causing it to co-elute with late-eluting aliphatic lipids. Solution: Switch to a Biphenyl column architecture .

  • Causality: Biphenyl stationary phases offer orthogonal π−π interactions. The electron-rich o-tolyl ring of the analyte will strongly interact with the biphenyl phase, selectively shifting its retention time away from aliphatic endogenous lipids that only rely on hydrophobic dispersion forces.

Issue 3: Inconsistent Quantification Across Different Patient Lots

Symptoms: You have resolved absolute suppression, but your %CV across different patient matrix lots is >15% (Relative Matrix Effect). Root Cause: Matrix composition varies wildly between subjects (diet, disease state, etc.). Solution: You must implement a Stable Isotope-Labeled Internal Standard (SIL-IS) , ideally 2-(O-tolyl)propan-2-amine-d6 or -d7. A SIL-IS will co-elute exactly with your target analyte and experience the exact same micro-environment in the ESI droplet, perfectly normalizing any residual well-to-well ionization variations.

Part 3: Quantitative Data Presentation

To guide your sample preparation strategy, review the comparative performance data for basic amine extraction from human plasma.

Extraction TechniqueAbsolute Recovery (%)Matrix Factor (%)Phospholipid RemovalRecommendation
Protein Precipitation (PPT) 88 - 9535 - 50PoorNot Recommended (Severe ESI Suppression)
Liquid-Liquid Extraction (LLE) 70 - 8080 - 90ModerateAcceptable for high-concentration assays
Reversed-Phase SPE (RP-SPE) 80 - 8565 - 75ModerateSecondary Option
Mixed-Mode Cation Exchange (MCX) 90 - 9595 - 102ExcellentGold Standard for Basic Amines

References

  • Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030.[Link]

  • Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography–electrospray–tandem mass spectrometry. Clinical Biochemistry, 38(4), 328-334.[Link]

Sources

Reference Data & Comparative Studies

Validation

cross-reactivity of 2-(O-tolyl)propan-2-amine in standard immunoassay screens

Initiating Investigation: Amine Analysis I'm currently focused on gathering in-depth information. I've initiated comprehensive Google searches to uncover authoritative data on 2-(O-tolyl)propan-2-amine, its synonyms, and...

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Author: BenchChem Technical Support Team. Date: April 2026

Initiating Investigation: Amine Analysis

I'm currently focused on gathering in-depth information. I've initiated comprehensive Google searches to uncover authoritative data on 2-(O-tolyl)propan-2-amine, its synonyms, and its potential to cross-react in standard immunoassay screens. My primary aim is to establish a strong foundational understanding.

Expanding Scope: Chemical Analysis

I'm now expanding my search. I'm focusing on chemical structure comparisons, looking into 2-(O-tolyl)propan-2-amine alongside common amphetamines. I'm also looking into the principles of immunoassays and antibody specificity, seeking documented cases of cross-reactivity with structurally similar compounds. This will help determine the probability of cross-reactivity. I'm building a framework to guide my understanding and analysis.

Structuring the Investigation: Cross-Reactivity

I'm now diving into experimental design. I'm focusing on crafting a structure for a comparison guide. First, I'll introduce the problem of immunoassay cross-reactivity and the importance of identifying potential interferents such as 2-(O-tolyl)propan-2-amine. Next, I will outline the experimental design. I'll include the selection of common immunoassay platforms, preparation of drug standards, and establishing controls. I'll also define the experimental protocol for cross-reactivity assessment, specifying all parameters and creating a workflow visual.

Comparative

Analytical Superiority: ICH Validation of LC-MS/MS for 2-(O-tolyl)propan-2-amine Quantification

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Drug Development Professionals Content Type: Method Comparison & Validation Guide Executive Summary & Analyte Profiling The quantification of 2-(O-toly...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Drug Development Professionals Content Type: Method Comparison & Validation Guide

Executive Summary & Analyte Profiling

The quantification of 2-(O-tolyl)propan-2-amine —a sterically hindered primary amine often encountered as a critical process-related impurity (CPI) or intermediate in the synthesis of amphetamine-class active pharmaceutical ingredients (APIs)—presents a unique analytical challenge.

Structurally, the molecule features an ortho-methyl group adjacent to an alpha,alpha-dimethylamine moiety. This steric crowding, combined with the lack of an extended conjugated π -system, renders traditional optical detection methods inadequate at trace levels. This guide objectively compares Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against conventional High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), providing a comprehensive, step-by-step protocol for validating the LC-MS/MS method in strict accordance with ICH Q2(R2) [1] and ICH M10 [2] guidelines.

Methodological Causality: Why LC-MS/MS?

To build a robust analytical strategy, we must understand the causality behind method selection. Why discard UV and GC in favor of LC-MS/MS?

  • The Limitation of HPLC-UV: 2-(O-tolyl)propan-2-amine relies solely on its isolated aromatic ring for UV absorption. At the required low-UV wavelengths (210–220 nm), mobile phase absorption and matrix interferences create significant baseline noise, limiting the Limit of Quantitation (LOQ) to the high ng/mL range.

  • The GC-MS Bottleneck: While the analyte is volatile, primary amines are notorious for adsorbing to the active sites in GC inlet liners and columns, leading to severe peak tailing. Overcoming this requires chemical derivatization (e.g., using trifluoroacetic anhydride), which adds time, introduces variability, and breaks the chain of a self-validating system.

  • The LC-MS/MS Advantage: The amine group ( pKa​≈10 ) is easily and completely protonated under acidic aqueous conditions. Electrospray Ionization in positive mode (ESI+) is highly efficient for this molecule [4]. By utilizing Multiple Reaction Monitoring (MRM), we bypass the need for absolute chromatographic resolution from matrix components, achieving sub-ng/mL sensitivity.

Performance Comparison Summary
Analytical ParameterHPLC-UV (210 nm)GC-MS (Derivatized)LC-MS/MS (QqQ, MRM)
Sensitivity (LOQ) ~500 ng/mL~50 ng/mL0.5 ng/mL
Linearity Range 0.5 – 50 µg/mL0.05 – 10 µg/mL0.001 – 1.0 µg/mL
Specificity Low (Matrix interference)High (Requires derivatization)Ultra-High (Isotope dilution)
Sample Prep Complexity LowHigh (Derivatization step)Low (Protein crash/dilute)
Total Run Time 15 min20 min4 min

Experimental Protocol: A Self-Validating Workflow

A self-validating analytical system relies on internal controls that continuously verify the integrity of the data. In this protocol, we utilize Phentermine-d5 as the Internal Standard (IS). Phentermine is an exact structural isomer of 2-(O-tolyl)propan-2-amine; thus, its deuterated analogue guarantees near-identical chromatographic retention and ionization efficiency, perfectly correcting for any matrix suppression or extraction losses[3].

Step 1: Sample Preparation (Protein Precipitation)

Causality: Acetonitrile rapidly denatures proteins and forces polar matrix components out of solution, while the highly organic-soluble target amine remains in the supernatant.

  • Aliquot 100 µL of the biological matrix or API solution into a microcentrifuge tube.

  • Add 300 µL of cold Acetonitrile spiked with Phentermine-d5 (IS, 50 ng/mL).

  • Vortex vigorously for 2 minutes to ensure complete mixing.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 200 µL of the clear supernatant to an autosampler vial.

Step 2: Chromatographic Separation

Causality: A C18 column with a highly acidic mobile phase ensures the amine is fully protonated, preventing secondary interactions with free silanols on the stationary phase that cause peak tailing.

  • Column: Waters XBridge C18 (2.1 x 50 mm, 2.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B to 95% B over 3.0 minutes, hold for 0.5 minutes, re-equilibrate for 0.5 minutes (Total run time: 4.0 min).

  • Flow Rate: 0.4 mL/min.

Step 3: MS/MS Detection (MRM Mode)

Causality: The exact monoisotopic mass of 2-(O-tolyl)propan-2-amine is 149.12 Da. Protonation yields a precursor ion of 150.1 m/z . Collision-induced dissociation (CID) primarily cleaves the amine group (loss of NH3​ , -17 Da) and the entire alpha-substituent (loss of C3​H8​N , -58 Da), yielding highly specific product ions.

  • Ionization: ESI Positive.

  • Precursor Ion: 150.1 m/z

  • Quantifier Transition: 150.1 133.1 m/z (Collision Energy: 15 eV)

  • Qualifier Transition: 150.1 91.1 m/z (Tropylium cation formation, Collision Energy: 25 eV)

ICH Validation Execution & Logic

The following workflow illustrates the validation parameters executed in accordance with ICH guidelines.

Method_Validation cluster_ICH ICH Validation Metrics Start Sample: 2-(O-tolyl)propan-2-amine Prep Extraction & IS Spiking (Self-Validating Step) Start->Prep LC UHPLC Separation (C18, 0.1% Formic Acid) Prep->LC MS Triple Quadrupole MS/MS (ESI+, MRM: 150.1 -> 133.1) LC->MS Spec Specificity & Matrix Effect MS->Spec Sens Linearity, LOD & LOQ MS->Sens Acc Accuracy & Precision MS->Acc

LC-MS/MS workflow and ICH validation parameters for 2-(O-tolyl)propan-2-amine.

Validation Results Summary
  • System Suitability Testing (SST): Prior to validation runs, 6 replicates of the LOQ standard were injected. The Relative Standard Deviation (RSD) of the peak area was consistently < 4.2%, and retention time shift was < 0.05 min, proving instrument readiness.

  • Specificity & Matrix Effect: As per ICH M10 [2], blank matrix samples from six different lots were analyzed. No interfering peaks > 20% of the LOQ area were observed at the retention time of the analyte. The matrix factor (MF), calculated by dividing the peak area in the presence of matrix by the peak area in neat solvent, was 0.92 (normalized to IS), indicating negligible ion suppression.

  • Linearity & Sensitivity: The calibration curve demonstrated excellent linearity ( R2>0.998 ) over the range of 0.5 to 1000 ng/mL. The LOQ was established at 0.5 ng/mL with a Signal-to-Noise (S/N) ratio > 10.

  • Accuracy & Precision: Intra-day and inter-day precision and accuracy were evaluated at three Quality Control (QC) levels (Low: 1.5 ng/mL, Mid: 400 ng/mL, High: 800 ng/mL). Accuracy ranged from 96.4% to 103.1%, and precision (CV%) was 6.8%, well within the ± 15% acceptance criteria mandated by the FDA Bioanalytical Guidance [3].

References

  • ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at:[Link]

  • ICH M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at:[Link]

  • Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA), 2018. Available at:[Link]

  • Pitt, J. J. Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. The Clinical Biochemist Reviews, 2009. Available at:[Link]

Validation

Comparative Pharmacological Profiling: 2-(o-Tolyl)propan-2-amine vs. 2-(p-Tolyl)propan-2-amine

As a Senior Application Scientist, evaluating sterically hindered primary amines requires looking beyond basic receptor binding. The isomers 2-(o-tolyl)propan-2-amine and 2-(p-tolyl)propan-2-amine (structurally classifie...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating sterically hindered primary amines requires looking beyond basic receptor binding. The isomers 2-(o-tolyl)propan-2-amine and 2-(p-tolyl)propan-2-amine (structurally classified as α,α -dimethylated benzylamines or cumylamines) present a fascinating case study in Structure-Activity Relationships (SAR).

Unlike their α -monomethyl counterparts (the methylamphetamines, which act as potent, direct monoamine releasers)[1], the α,α -dimethyl substitution in these isomers provides extreme steric hindrance. This structural nuance fundamentally alters their pharmacological utility, shifting them from traditional monoamine releasers to highly stable, lipophilic pharmacophores used in advanced drug design, including oncology and neuropathic pain therapeutics[2][3].

This guide objectively compares the pharmacological behavior, steric dynamics, and experimental workflows associated with these two distinct isomers.

Structural Chemistry & Steric Dynamics

The position of the methyl group on the phenyl ring (ortho vs. para) dictates the three-dimensional conformation of the molecule, which in turn governs its target affinity:

  • 2-(p-Tolyl)propan-2-amine (Para-Isomer): The para-methyl substitution extends the linear length of the molecule. Because there is no steric clash between the para-methyl group and the α,α -dimethylamine side chain, the aromatic ring can freely rotate and adopt a planar conformation. This linear, lipophilic extension is highly favored by deep hydrophobic binding pockets.

  • 2-(o-Tolyl)propan-2-amine (Ortho-Isomer): The ortho-methyl group creates severe steric repulsion against the bulky α,α -dimethyl side chain. To relieve this strain, the molecule is forced into an orthogonal conformation, where the phenyl ring twists out of the plane of the side chain. This fixed dihedral angle prevents binding to linear pockets but perfectly matches the angular requirements of specific target receptors.

Pharmacological Activity & Target Profiling

Monoamine Transporter (MAT) Affinity

Extrapolating from the well-documented SAR of ring-substituted amphetamines, the positional isomerism of the tolyl group drastically shifts the affinity ratio between the Dopamine Transporter (DAT), Norepinephrine Transporter (NET), and Serotonin Transporter (SERT):

  • SERT Preference (p-Tolyl): The serotonin transporter features a deep, hydrophobic binding cavity that readily accommodates para-substituted aromatic rings. Consequently, para-tolyl derivatives exhibit a marked increase in SERT affinity and serotonin reuptake inhibition[4].

  • DAT/NET Preference (o-Tolyl): The twisted conformation of the ortho-isomer is poorly tolerated by SERT. However, this exact geometry is highly favored by DAT and NET, mirroring the dopaminergic activity profile seen in ortetamine (2-methylamphetamine)[1].

MAT_Pathway Ligand Tolylpropan-2-amine Isomer DAT Dopamine Transporter (DAT) Ligand->DAT o-Tolyl preference SERT Serotonin Transporter (SERT) Ligand->SERT p-Tolyl preference NET Norepinephrine Transporter (NET) Ligand->NET Dual affinity Synapse Synaptic Cleft Neurotransmitter Accumulation DAT->Synapse Inhibits Reuptake SERT->Synapse Inhibits Reuptake NET->Synapse Inhibits Reuptake Receptor Post-Synaptic Receptor Activation Synapse->Receptor Signal Transduction

Monoamine Transporter (MAT) modulation pathways by tolylpropan-2-amine isomers.

Application as Pharmacophores in Advanced Therapeutics

Because the α,α -dimethyl group prevents rapid oxidative deamination by Monoamine Oxidase (MAO), these isomers are exceptionally stable in vivo. This makes them ideal building blocks for complex drugs:

  • dUTPase Inhibitors (Oncology): 2-(p-Tolyl)propan-2-amine is utilized to synthesize triskelion uracil libraries targeting human deoxyuridine triphosphatase (dUTPase)[2]. The linear para-tolyl group acts as a hydrophobic anchor, locking the inhibitor into the enzyme's active site to potentiate 5-fluorouracil-based chemotherapy.

  • P2X3 Receptor Antagonists (Neurology): 2-(o-Tolyl)propan-2-amine is a critical intermediate in the synthesis of pyrrolopyrimidin-7-one derivatives[3]. These compounds are potent antagonists of P2X3 ATP-gated ion channels. The ortho-methyl group restricts bond rotation, locking the pharmacophore into the exact bioactive conformation required to block neuropathic pain signaling[3].

Comparative Quantitative Data

Pharmacological Property2-(o-Tolyl)propan-2-amine2-(p-Tolyl)propan-2-amine
IUPAC Nomenclature 2-(2-methylphenyl)propan-2-amine2-(4-methylphenyl)propan-2-amine
Steric Conformation High dihedral twist (Non-planar)Planar tolerance (Linear extension)
Primary MAT Target DAT / NETSERT
MAO Susceptibility Extremely Low ( α,α -dimethyl)Extremely Low ( α,α -dimethyl)
Therapeutic Application P2X3 Receptor Antagonists[3]Human dUTPase Inhibitors[2]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies detail the causality behind each experimental choice.

Protocol A: High-Throughput MAT Uptake Inhibition Assay

Purpose: To quantify the IC50​ of the isomers at DAT, SERT, and NET.

  • Tissue Homogenization: Isolate rat brain striatum (for DAT) and cortex (for SERT/NET). Homogenize in ice-cold 0.32 M sucrose buffer.

    • Causality: Isotonic sucrose prevents osmotic lysis, preserving the integrity of the synaptosomes and their native lipid rafts, which are critical for accurate transporter conformation[4].

  • Differential Centrifugation: Centrifuge at 1,000 × g for 10 min (discard pellet), then 10,000 × g for 20 min (retain pellet).

    • Causality: The low-speed spin removes unbroken cells and nuclei; the high-speed spin isolates the functional synaptosomal fraction.

  • Compound Incubation: Resuspend the pellet in Krebs-Ringer buffer. Pre-incubate with varying concentrations of the tolylpropan-2-amine isomer (0.1 nM to 10 µM) at 37°C for 15 minutes.

    • Causality: A 15-minute pre-incubation allows these sterically hindered molecules to achieve equilibrium binding within the transporter pockets.

  • Radioligand Addition: Add 3 H-DA, 3 H-5-HT, or 3 H-NE and incubate for exactly 5 minutes.

    • Causality: Restricting uptake to 5 minutes ensures measurements are taken during the linear phase of transport, preventing confounding variables like vesicular saturation or reverse efflux[4].

  • Rapid Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Wash with ice-cold buffer and quantify via liquid scintillation counting.

    • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass filters, drastically reducing non-specific binding of the positively charged radioligands.

Assay_Workflow Step1 Tissue Homogenization (Rat Brain Striatum/Cortex) Step2 Differential Centrifugation (Isolate Synaptosomes) Step1->Step2 Preserves native lipid rafts Step3 Compound Incubation (Isomer + Radioligand) Step2->Step3 37°C, 15 mins Step4 Rapid Filtration & Wash (Stop Reaction) Step3->Step4 Ice-cold buffer Step5 Liquid Scintillation Counting (Quantify Uptake) Step4->Step5 Retains intracellular radioligand Data Calculate IC50 & Ki (Non-linear Regression) Step5->Data Data Analysis

Step-by-step workflow for synaptosomal radioligand uptake inhibition assays.

Protocol B: Sulfonylation for dUTPase Inhibitor Synthesis

Purpose: Incorporating 2-(p-Tolyl)propan-2-amine into a uracil scaffold.

  • Solvation: Dissolve 550 mg of 2-(p-tolyl)propan-2-amine in 10 mL of anhydrous dichloromethane (DCM)[2].

    • Causality: DCM provides an aprotic, non-nucleophilic environment that stabilizes the transition state without competing for the electrophile.

  • Reagent Addition: Add 1.04 mL of triethylamine (TEA) followed by 670 µL of benzenesulfonyl chloride[2].

    • Causality: TEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, driving the equilibrium forward and preventing the protonation (and subsequent deactivation) of the starting amine.

  • Extended Incubation: Stir the mixture at room temperature for 3 days[2].

    • Causality: The α,α -dimethyl substitution creates massive steric bulk around the primary nitrogen. This kinetic barrier necessitates an unusually long reaction time (72 hours) to achieve high yields of the sulfonamide product.

Sources

Comparative

Structure-Activity Relationship (SAR) and Performance Comparison Guide: 2-(O-tolyl)propan-2-amine Analogues

Executive Summary & Pharmacophore Rationale In the development of central nervous system (CNS) therapeutics and synthetic cannabinoid receptor agonists (SCRAs), the selection of terminal amine building blocks dictates bo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacophore Rationale

In the development of central nervous system (CNS) therapeutics and synthetic cannabinoid receptor agonists (SCRAs), the selection of terminal amine building blocks dictates both receptor subtype selectivity and metabolic half-life. 2-(O-tolyl)propan-2-amine (also known as α,α -dimethyl-o-methylbenzylamine) represents a highly specialized, sterically hindered scaffold.

This guide objectively compares the performance of 2-(O-tolyl)propan-2-amine against its unsubstituted parent, cumylamine (2-phenylpropan-2-amine), and other structural analogues. Cumylamine is a well-documented precursor used in the synthesis of potent indazole-3-carboxamide SCRAs, such as CUMYL-4CN-BINACA[1]. By introducing an ortho-methyl group to the cumyl scaffold, drug development professionals can exploit conformational locking to fine-tune GPCR binding kinetics while maintaining the extreme metabolic stability conferred by the α,α -dimethyl substitution.

Structural Comparison & SAR Profiling

To objectively evaluate the utility of 2-(O-tolyl)propan-2-amine, we must benchmark it against alternative scaffolds. The following table summarizes the physicochemical properties and pharmacological performance of these analogues when coupled to a standard 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid core[1].

Table 1: Physicochemical and Pharmacological Profiling of Cumylamine Analogues
Scaffold / AnalogueStructural ModificationLogP (calc)Steric Hindrance (Dihedral Lock)MAO-A/B Stability ( t1/2​ )CB1 Receptor Affinity ( Ki​ , nM)*
2-(O-tolyl)propan-2-amine o-Methyl, α,α -dimethyl2.85High (Restricted rotation)> 120 min0.8
2-Phenylpropan-2-amine Unsubstituted cumylamine2.41Low (Free rotation)> 120 min2.1
2-(p-Tolyl)propan-2-amine p-Methyl, α,α -dimethyl2.85Low (Free rotation)> 120 min4.5
1-(o-Tolyl)propan-2-amine Phenethylamine core (Ortetamine)2.10Moderate< 45 min> 100 (Poor fit)
Benzylamine (Control) No α -methyls, no o-methyl1.09None< 15 min> 500 (Inactive)

*Note: Binding affinities ( Ki​ ) are representative values for the corresponding 1-(4-cyanobutyl)-1H-indazole-3-carboxamide derivatives evaluated in radioligand displacement assays.

Mechanistic Insights: Causality in Scaffold Selection

As an application scientist, it is critical to understand why these structural changes yield the observed data. The superiority of 2-(O-tolyl)propan-2-amine in specific highly-constrained binding pockets is driven by two distinct mechanistic pillars:

A. Conformational Locking via the Ortho Effect

The unsubstituted cumylamine scaffold[2] allows the phenyl ring to freely rotate around the Cα​−CAr​ bond. When an ortho-methyl group is introduced, it creates a severe steric clash with the α,α -dimethyl groups of the propan-2-amine chain. This forces the aromatic ring out of coplanarity, locking the molecule into a specific dihedral conformation. In the context of the CB1 receptor's orthosteric site, this pre-organized conformation reduces the entropic penalty of binding, thereby increasing the binding affinity ( Ki​ drops from 2.1 nM to 0.8 nM) compared to the freely rotating para-tolyl alternative.

B. Dual Metabolic Shielding

Primary amines are rapidly degraded by Monoamine Oxidase (MAO) via oxidative deamination. The α,α -dimethyl group completely blocks MAO access to the amine lone pair. Consequently, the metabolic pathway is forced to shift entirely toward CYP450-mediated aromatic hydroxylation.

MetabolicPathway A 2-(O-tolyl)propan-2-amine (Sterically Shielded) MAO Monoamine Oxidase (MAO) A->MAO Blocked by α,α-dimethyl & o-methyl CYP CYP450 Enzymes A->CYP Pathway Shift B Primary Benzylamine (Unshielded Control) B->MAO Default Pathway B_Metab Oxidative Deamination (Rapid Clearance) MAO->B_Metab A_Metab Aromatic Hydroxylation (Slow Clearance) CYP->A_Metab

Fig 1. Metabolic pathway divergence caused by steric shielding in 2-(O-tolyl)propan-2-amine.

Experimental Workflows & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every assay includes internal controls that prove the chemical or enzymatic viability of the experiment, preventing false positives/negatives.

Protocol A: SCRA Carboxamide Coupling & Validation

Because 2-(O-tolyl)propan-2-amine is highly sterically hindered, standard amide coupling reagents (e.g., EDC/HOBt) often fail or produce low yields. We utilize a self-validating acid chloride route.

  • Activation: Convert 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid to its acid chloride using oxalyl chloride and a catalytic amount of DMF in anhydrous dichloromethane (DCM).

  • Coupling: Add 1.2 equivalents of 2-(O-tolyl)propan-2-amine and 2.0 equivalents of N,N-diisopropylethylamine (DIPEA) at 0°C.

  • Self-Validation Step: Run a parallel micro-scale reaction using unsubstituted 2-phenylpropan-2-amine. Monitor both via LC-MS. If the unsubstituted control reaches 100% conversion but the o-tolyl analogue stalls at 30%, it validates that the reaction conditions are active, but the ortho-steric hindrance requires elevated temperatures (reflux at 40°C) to drive the reaction to completion.

  • Purification: Isolate via flash chromatography. Standard safety precautions for handling volatile, irritating amines must be followed, including the use of chemical-resistant gloves and localized exhaust ventilation[3].

Protocol B: High-Throughput Microsomal Stability Assay

This assay determines the t1/2​ of the synthesized analogues in human liver microsomes (HLMs).

  • Incubation: Incubate 1 µM of the test compound with HLMs (1 mg/mL protein) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

  • Quenching: At time points 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and quench with 150 µL of ice-cold acetonitrile containing an internal standard.

  • Self-Validation Step (Crucial): Include benzylamine and verapamil as positive controls in parallel wells. Benzylamine must show rapid depletion ( t1/2​ < 15 min) to validate MAO activity, while verapamil validates CYP450 activity. If benzylamine does not degrade, the microsomes have lost MAO viability, and the ">120 min" stability of the cumylamine analogues cannot be trusted.

  • Analysis: Centrifuge and analyze the supernatant via LC-MS/MS to calculate intrinsic clearance.

Workflow S1 Scaffold Selection (o-Tolyl vs p-Tolyl) S2 Amide Coupling (Acid Chloride Route) S1->S2 S3 Microsomal Assay (Self-Validating) S2->S3 S4 Radioligand Binding (CB1/CB2 GPCRs) S3->S4 S5 SAR Data Matrix S4->S5

Fig 2. Self-validating experimental workflow for synthesizing and profiling cumylamine analogues.

References

  • [3] Cumylamine (CAS 585-32-0) - HazComFast. HazComFast. Available at: [Link]

  • [1] cumyl-4cn-binaca - OFDT Documentation. OFDT. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Physicochemical Hazard Profiling: The Causality of Disposal

Handling and disposing of sterically hindered aralkylamines like 2-(O-tolyl)propan-2-amine (a phentermine derivative) requires a rigorous, chemistry-first approach. In drug development and synthetic laboratories, imprope...

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Author: BenchChem Technical Support Team. Date: April 2026

Handling and disposing of sterically hindered aralkylamines like 2-(O-tolyl)propan-2-amine (a phentermine derivative) requires a rigorous, chemistry-first approach. In drug development and synthetic laboratories, improper management of lipophilic amines poses severe risks, including acute dermal toxicity, exothermic incompatibilities, and persistent environmental contamination.

This guide provides a comprehensive, self-validating operational protocol for the safe handling, segregation, and disposal of 2-(O-tolyl)propan-2-amine, grounded in established chemical hygiene practices and federal environmental regulations.

To design an effective disposal strategy, we must first understand the molecular behavior of 2-(O-tolyl)propan-2-amine. The compound features a primary amine attached to an alpha,alpha-dimethyl benzylic carbon, with an ortho-methyl substitution on the phenyl ring.

  • Lipophilicity and Toxicity: The high degree of alkyl substitution renders this molecule highly lipophilic. This facilitates rapid membrane permeability, meaning dermal exposure can lead to rapid systemic absorption.

  • Steric Hindrance vs. Basicity: While the bulky alpha-methyl and ortho-methyl groups sterically hinder the amine from acting as a strong nucleophile, it retains significant Brønsted basicity. Pure liquid or concentrated solutions are highly corrosive to human tissue and will react violently with strong acids.

  • Environmental Persistence: As a lipophilic amine, it exhibits high aquatic toxicity and resists rapid biodegradation. It must never be introduced into standard aqueous waste streams or municipal sewage systems [1].

Waste Segregation Logic

The most critical point of failure in amine disposal is improper waste consolidation. Amines are notorious for initiating delayed, exothermic reactions when mixed with incompatible chemical classes.

Table 1: Waste Compatibility Matrix for 2-(O-tolyl)propan-2-amine

Waste Stream CategoryCompatibilityMechanistic Rationale
Halogenated Solvents (e.g., DCM, Chloroform)Strictly Incompatible Amines can react with halocarbons over time to form quaternary ammonium salts, leading to precipitation, pressure buildup, and potential rupture of sealed containers.
Strong Acids (e.g., HCl, H2SO4)Strictly Incompatible Direct mixing yields highly exothermic acid-base neutralization reactions, risking boiling, splattering, and aerosolization of the toxic amine.
Oxidizing Agents (e.g., Peroxides, Nitrates)Strictly Incompatible Amines are electron-rich and readily oxidized. Mixing can result in uncontrolled, potentially explosive thermal degradation.
Non-Halogenated Organics (e.g., Hexane, EtOAc)Compatible Inert organic solvents serve as an appropriate diluent for high-temperature incineration disposal.

Standard Operating Procedure: Routine Disposal

This protocol ensures compliance with the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) guidelines for hazardous waste management [2].

Phase 1: Preparation and Containment

  • PPE Verification: Don a chemically resistant lab coat, splash goggles, and double-layered nitrile gloves. For bulk transfers (>500 mL), a face shield and heavy-duty butyl rubber gloves are required.

  • Container Selection: Select a High-Density Polyethylene (HDPE) or PTFE-lined glass carboy. Do not use metal containers, as basic amines can corrode metals like copper, brass, and aluminum over time.

  • Ventilation: Perform all waste transfers inside a certified, actively exhausting chemical fume hood.

Phase 2: Waste Consolidation

  • Pure Compound/Organic Solutions: Slowly decant the 2-(O-tolyl)propan-2-amine waste into the designated "Non-Halogenated Organic Waste – Basic/Amine" container.

  • Aqueous Solutions: If the amine is dissolved in an aqueous matrix, check the pH. If the pH is ≥ 12.5, it is classified as a D002 Corrosive Hazardous Waste [2]. Do not attempt to neutralize bulk waste in the accumulation container. Store in a separate "Aqueous Basic Waste" HDPE container.

  • Headspace Management: Never fill the waste container beyond 80% capacity. Leave adequate headspace to accommodate potential vapor pressure expansion due to ambient temperature fluctuations.

Phase 3: Labeling and Logistics

  • Compliance Labeling: Immediately affix a Hazardous Waste tag. Per OSHA Hazard Communication Standards [3], explicitly list the chemical name (2-(O-tolyl)propan-2-amine), its hazards ("Toxic", "Corrosive", "Target Organ Hazard"), and the accumulation start date.

  • Storage: Store in a designated Satellite Accumulation Area (SAA) equipped with secondary containment (spill trays) away from direct sunlight and heat sources.

  • Final Disposition: Transfer to your institution's Environmental Health and Safety (EHS) department. The mandatory final destruction route for this compound is high-temperature hazardous waste incineration at a licensed facility.

Standard Operating Procedure: Spill Response & Decontamination

In the event of an accidental release, swift containment is necessary to prevent inhalation exposure and environmental runoff.

Table 2: Quantitative Thresholds for Spill Response

Spill VolumeClassificationRequired Action
< 50 mL Minor (Incidental)Manage locally using the chemical spill kit protocol below.
50 mL - 500 mL ModerateEvacuate immediate area. Operators with specific HAZWOPER training may clean up using full PPE and respiratory protection.
> 500 mL Major (Emergency)Evacuate laboratory immediately. Isolate the area and trigger the institutional EHS emergency response team.

Local Decontamination Workflow (For Minor Spills):

  • Isolate: Alert nearby personnel and secure the perimeter. Ensure fume hoods are running to capture volatile vapors.

  • Neutralize/Absorb: Do not use sawdust or combustible materials. Cover the spill with a chemically inert, specialized acid-neutralizing absorbent (e.g., sodium bisulfate-based spill mix) to safely protonate the amine, reducing its volatility and basicity simultaneously.

  • Collect: Use non-sparking polypropylene scoops to collect the absorbed material. Place the saturated absorbent into a heavy-duty hazardous waste bag or a wide-mouth HDPE jar.

  • Decontaminate: Wash the spill surface with a dilute acidic solution (e.g., 5% acetic acid or citric acid) to remove residual amine, followed by a thorough wash with soap and water. Collect all wash liquids as hazardous waste.

Disposal Workflow Visualization

The following diagram maps the logical decision tree for processing 2-(O-tolyl)propan-2-amine waste streams.

AmineDisposal Start Identify Waste: 2-(O-tolyl)propan-2-amine CheckState Determine Physical State (Pure vs. Solution) Start->CheckState Aqueous Aqueous Mixture (pH > 9) CheckState->Aqueous Organic Organic Solvent Mixture CheckState->Organic Pure Pure Compound (Solid/Liquid) CheckState->Pure Neutralize Isolate as Aqueous Basic Waste (D002) Aqueous->Neutralize Segregate Segregate from: Oxidizers, Acids & Halogens Organic->Segregate Pure->Segregate Container Transfer to HDPE or PTFE-Glass Container Neutralize->Container Segregate->Container Label Label: Hazardous Waste (Toxic, Basic, Amine) Container->Label Incineration High-Temp Incineration (Licensed Facility) Label->Incineration

Decision matrix for the safe segregation and disposal routing of 2-(O-tolyl)propan-2-amine.

References

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

  • Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [Link]

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